N-(2-Hydroxyethyl)nicotinamide-d4

Core Science & Biosynthesis

An In-depth Technical Guide to N-(2-Hydroxyethyl)nicotinamide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterated form of N-(2-Hydroxyethyl)nicotinamide, a primary metabolite of the antianginal drug nicorandil. The incorporation of four deuterium (B1214612) atoms into the pyridine (B92270) ring of the molecule makes it an ideal internal standard for quantitative bioanalytical studies using mass spectrometry. Its near-identical physicochemical properties to the endogenous analyte, coupled with its distinct mass, allow for precise and accurate quantification in complex biological matrices. This guide provides a comprehensive overview of N-(2-Hydroxyethyl)nicotinamide-d4, including its chemical properties, synthesis, analytical applications, and its role in metabolic pathways.

Chemical and Physical Properties

The chemical and physical properties of N-(2-Hydroxyethyl)nicotinamide-d4 and its non-deuterated analog are summarized below. The data for the deuterated compound is primarily sourced from commercially available standards, while the data for the non-deuterated compound is compiled from various chemical suppliers and scientific literature.

Property	N-(2-Hydroxyethyl)nicotinamide-d4	N-(2-Hydroxyethyl)nicotinamide
Chemical Formula	C₈H₆D₄N₂O₂	C₈H₁₀N₂O₂[1]
Molecular Weight	170.20[1]	166.18
CAS Number	1132681-23-2 (d4)	6265-73-2[2]
Appearance	Solid	White to off-white crystalline solid
Purity	≥95% (typical for commercial standards)	≥95%
Melting Point	Not explicitly available	92-94 °C
Boiling Point	Not explicitly available	185-195 °C at 0.4-0.6 Torr
Solubility	Soluble in Methanol, DMSO, Water (Slightly)	Soluble in Water, Alcohol, DMSO (Slightly), Methanol (Slightly)
Storage Conditions	Store at -20°C for long-term storage, sealed and in a dark place.	Keep in a dark place, sealed in dry, room temperature.
Synonyms	3-(2-Hydroxyethyl)carbamoylpyridine-d4, N-(2-Hydroxyethyl)-3-pyridinecarboxamide-d4	2-hydroxyethyl niacinamide, SG-86, Nicorandil EP Impurity B

Synthesis

A common method for the synthesis of the non-deuterated N-(2-Hydroxyethyl)nicotinamide involves the reaction of a nicotinic acid derivative with monoethanolamine. For the deuterated analog, a plausible synthetic route would involve the use of a deuterated nicotinic acid or a deuterated ethanolamine.

A general synthetic workflow is depicted below:

References

• 1. N-(2-Hydroxyethyl)nicotinamide-d4 | LGC Standards [lgcstandards.com]
• 2. 6265-73-2|N-(2-Hydroxyethyl)nicotinamide|BLD Pharm [bldpharm.com]
• 3. Chemo-enzymatic Synthesis of Isotopically Labeled Nicotinamide Riboside - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemo-enzymatic synthesis of isotopically labeled nicotinamide riboside - PubMed [pubmed.ncbi.nlm.nih.gov]

N-(2-Hydroxyethyl)nicotinamide-d4 chemical properties

An In-depth Technical Guide on the Core Chemical Properties of N-(2-Hydroxyethyl)nicotinamide-d4

This technical guide provides a comprehensive overview of the chemical and physical properties of N-(2-Hydroxyethyl)nicotinamide-d4, a deuterated stable isotope of N-(2-Hydroxyethyl)nicotinamide (B57946). This document is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds as internal standards for quantitative analysis.

Core Chemical Properties

N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterium-labeled form of N-(2-Hydroxyethyl)nicotinamide.[1] The incorporation of deuterium (B1214612) atoms results in a higher molecular weight compared to its unlabeled counterpart, which is essential for its use in mass spectrometry-based analytical techniques. Stable heavy isotopes are often incorporated into drug molecules to serve as tracers for quantification during the drug development process.[1] Deuteration has also gained attention for its potential to alter the pharmacokinetic and metabolic profiles of drugs.[1]

Table 1: General Chemical Properties

Property	N-(2-Hydroxyethyl)nicotinamide-d4	N-(2-Hydroxyethyl)nicotinamide
Molecular Formula	C₈H₆D₄N₂O₂[2]	C₈H₁₀N₂O₂[3][4][5]
Molecular Weight	170.20[1][2]	166.18 g/mol [4][5]
CAS Number	Not specified in search results	6265-73-2[3][5][6]
Synonyms	3-(2-Hydroxyethyl)carbamoylpyridine-d4, N-(2-Hydroxyethyl)-3-pyridinecarboxamide-d4[7]	Hydroxyethyl nicotinamide (B372718), N-Nicotinoylethanolamine[3]

| Primary Use | Internal standard for quantitative analysis (NMR, GC-MS, LC-MS)[1][2] | Intermediate in chemical synthesis, precursor to Nicorandil[4][5] |

Physicochemical Characteristics of N-(2-Hydroxyethyl)nicotinamide

The unlabeled analogue, N-(2-Hydroxyethyl)nicotinamide, is a derivative of niacinamide (a form of vitamin B3) and presents as a white to off-white crystalline solid.[3][4]

Table 2: Physicochemical Data of N-(2-Hydroxyethyl)nicotinamide

Property	Value	Source
Physical Form	Solid	[6]
Appearance	White to Pale Yellow / White to off-white crystalline	[3][5]
Melting Point	92 °C	[5][6]
Boiling Point	185-195 °C (at 0.4-0.6 Torr)	[5][6]
Solubility	Soluble in water and alcohol. Slightly soluble in DMSO and Methanol.	[3][5][6]

| Storage Conditions | Keep in a dark place, sealed in a dry environment at room temperature. |[5][6] |

Experimental Protocols

Synthesis of N-(2-Hydroxyethyl)nicotinamide

Several synthetic routes for the preparation of N-(2-Hydroxyethyl)nicotinamide have been documented. These methods are crucial for producing the precursor required for further chemical modifications or for the synthesis of its deuterated analogue.

Method 1: From Nicotinic Acid and Ethanolamine (B43304) A common laboratory-scale synthesis involves the reaction of nicotinic acid with a chlorinating agent followed by the addition of ethanolamine. A general procedure is as follows:

• A suspension of nicotinic acid in anhydrous toluene (B28343) is treated with thionyl chloride.[5]

• The mixture is refluxed for approximately 4 hours.[5]

• After cooling and solvent removal, the residue is washed, and fresh toluene is added along with ethanolamine.[5]

• The resulting mixture is stirred overnight at 50 °C to yield N-(2-hydroxyethyl)-3-pyridinecarboxamide.[5]

Method 2: From N-succinimidyl-nicotinate An alternative route involves the reaction of an activated nicotinic acid ester with ethanolamine:

• The hydrochloric salt of ethanolamine is dissolved in dried DMF and cooled.[8]

• An equimolar amount of diisopropylethylamine (DIEA) is added, and the mixture is stirred.[8]

• A solution of N-succinimidyl-nicotinate is added dropwise, leading to the precipitation of N-hydroxy-succinimide.[8]

• After filtration, the product, N-(2-hydroxyethyl)nicotinamide, is precipitated from the filtrate by trituration with ether.[8]

Industrial Production In industrial settings, the process is optimized for yield and cost-efficiency. This often involves reacting nicotinic acid or its esters directly with an excess of ethanolamine at elevated temperatures, potentially with a catalyst to drive the reaction to completion.[4] A patented method describes a solvent-free process where a mixture of a nicotinic acid ester and ethanolamine is heated to 50-70°C for several hours.[9][10]

Caption: General synthesis scheme for N-(2-Hydroxyethyl)nicotinamide.

Analytical Methodologies

The primary application of N-(2-Hydroxyethyl)nicotinamide-d4 is as an internal standard for bioanalytical assays.[1][2] The known concentration of the deuterated standard allows for precise quantification of the unlabeled analyte in complex biological matrices, correcting for variations in sample preparation and instrument response.

• LC-MS/MS (Liquid Chromatography-tandem Mass Spectrometry): This is the most common technique where N-(2-Hydroxyethyl)nicotinamide-d4 is used. The mass difference between the labeled standard and the unlabeled analyte allows for their distinct detection and quantification.

• NMR (Nuclear Magnetic Resonance): While less common for routine quantification, NMR can be used with deuterated standards.

• GC-MS (Gas Chromatography-Mass Spectrometry): This method can also be employed for the analysis of volatile derivatives of the compound.

For the analysis of the parent compound and related niacin derivatives, other methods include microbiological assays using Lactobacillus plantarum and HPLC with UV or fluorescence detection.[11]

Metabolic and Pharmacological Context

N-(2-Hydroxyethyl)nicotinamide is a key intermediate in the synthesis of Nicorandil (B1678753), a potent antianginal medication.[5][12] Nicorandil is the nitrate (B79036) ester of N-(2-Hydroxyethyl)nicotinamide and functions as a vasodilator.[4] Its mechanism involves a dual action: it opens ATP-sensitive potassium (K-ATP) channels and serves as a nitric oxide (NO) donor, both of which lead to the relaxation of smooth muscle and improved blood flow.[4][10] In this pathway, N-(2-Hydroxyethyl)nicotinamide is considered an inactive metabolite of Nicorandil.[10]

As a derivative of nicotinamide, the compound is linked to the broader cellular metabolism of nicotinamide adenine (B156593) dinucleotide (NAD+).[13] NAD+ is a vital coenzyme in redox reactions and a substrate for enzymes like sirtuins and poly(ADP-ribose) polymerases (PARPs), which regulate critical cellular processes such as DNA repair, stress resistance, and apoptosis.[14]

Caption: Role as a precursor to the vasodilator Nicorandil.

Conclusion

N-(2-Hydroxyethyl)nicotinamide-d4 is a critical tool for pharmaceutical research and development, enabling precise and accurate quantification of its non-deuterated analogue in biological systems. Its properties are intrinsically linked to the chemistry and pharmacology of N-(2-Hydroxyethyl)nicotinamide, a key intermediate in the synthesis of the cardiovascular drug Nicorandil and a derivative of the essential vitamin B3. This guide provides the core technical information required by researchers utilizing this stable isotope-labeled standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CAS 6265-73-2: N-(2-Hydroxyethyl)nicotinamide | CymitQuimica [cymitquimica.com]
• 4. Buy N-(2-Hydroxyethyl)nicotinamide (EVT-1178873) | 6265-73-2 [evitachem.com]
• 5. N-(2-HYDROXYETHYL)NITOTINAMIDE | 6265-73-2 [chemicalbook.com]
• 6. N-(2-HYDROXYETHYL)NITOTINAMIDE CAS#: 6265-73-2 [chemicalbook.com]
• 7. N-(2-Hydroxyethyl)nicotinamide-d4 | LGC Standards [lgcstandards.com]
• 8. prepchem.com [prepchem.com]
• 9. KR20140013232A - Process for the preparation of n-(2-hydroxyethyl)nicotinamide and nicorandil - Google Patents [patents.google.com]
• 10. Buy N-(2-Hydroxyethyl)nicotinamide | 6265-73-2 [smolecule.com]
• 11. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 12. WO2012089769A1 - Process for the manufacture of nicorandil - Google Patents [patents.google.com]
• 13. selleckchem.com [selleckchem.com]
• 14. NAD+ and vitamin B3: from metabolism to therapies - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Deuterated N-(2-Hydroxyethyl)nicotinamide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of deuterated N-(2-Hydroxyethyl)nicotinamide, specifically N-(2-Hydroxyethyl)nicotinamide-d4. This isotopically labeled compound is a valuable tool for researchers in drug metabolism, pharmacokinetics, and metabolic studies, serving as an internal standard for quantitative analysis by mass spectrometry. This document outlines the synthetic strategy, provides a detailed experimental protocol, and discusses the broader context of deuterated compounds in pharmaceutical research.

Introduction to Deuterated Compounds in Drug Development

Deuterium-labeled compounds, in which one or more hydrogen atoms are replaced by their stable isotope deuterium (B1214612), have become indispensable in pharmaceutical research. The increased mass of deuterium can lead to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can slow down metabolic processes that involve C-H bond cleavage, offering a strategy to improve the pharmacokinetic profiles of drugs. Furthermore, deuterated analogs are critical as internal standards in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), ensuring accuracy and precision in determining drug and metabolite concentrations in biological matrices.

N-(2-Hydroxyethyl)nicotinamide is a derivative of nicotinamide (B372718) (a form of vitamin B3) and a key intermediate in the synthesis of the vasodilator drug Nicorandil. Its deuterated form, N-(2-Hydroxyethyl)nicotinamide-d4, is particularly useful for tracing the metabolic fate of the parent compound and for quantifying it in complex biological samples.

Synthetic Strategy

The most logical and efficient pathway for the synthesis of N-(2-Hydroxyethyl)nicotinamide-d4 involves the amidation of a nicotinic acid derivative with a deuterated ethanolamine (B43304) counterpart. The commercial availability of ethanol-1,1,2,2-d4-amine (B48447) (ethanolamine-d4) makes this a feasible and direct approach.

The overall synthetic transformation can be depicted as follows:

Caption: General synthetic pathway for N-(2-Hydroxyethyl)nicotinamide-d4.

Two primary variations of this strategy are presented, based on the activation of nicotinic acid:

• Method A: Using an activated ester of nicotinic acid, such as N-succinimidyl-nicotinate, for direct reaction with ethanolamine-d4.

• Method B: Direct amidation of a nicotinic acid ester, like methyl nicotinate (B505614), with ethanolamine-d4.

This guide will focus on a detailed protocol adapted from established methods for the non-deuterated analog, using an activated nicotinic acid derivative.

Experimental Protocols

The following is a representative experimental protocol for the synthesis of N-(2-Hydroxyethyl)nicotinamide-d4. This protocol is adapted from the known synthesis of the non-deuterated compound and utilizes commercially available deuterated starting material.[1]

Materials and Reagents

Reagent/Material	Supplier	Purity/Grade
N-Succinimidyl-nicotinate	Commercial Source	≥98%
Ethanol-1,1,2,2-d4-amine hydrochloride	Commercial Source	≥98 atom % D
Diisopropylethylamine (DIEA)	Commercial Source	Anhydrous, ≥99.5%
N,N-Dimethylformamide (DMF)	Commercial Source	Anhydrous, ≥99.8%
Diethyl ether	Commercial Source	Anhydrous, ≥99%
Isopropyl ether	Commercial Source	ACS Grade

Proposed Synthesis of N-(2-Hydroxyethyl)nicotinamide-d4

The workflow for the proposed synthesis is outlined below:

Caption: Proposed experimental workflow for the synthesis.

Step-by-Step Procedure:

• In a round-bottom flask under a nitrogen atmosphere, dissolve ethanol-1,1,2,2-d4-amine hydrochloride in anhydrous N,N-dimethylformamide (DMF).

• Cool the solution in an ice bath.

• To the chilled solution, add an equimolar amount of diisopropylethylamine (DIEA) and stir the mixture for 15 minutes.

• In a separate flask, prepare a solution of an equimolar amount of N-succinimidyl-nicotinate in anhydrous DMF.

• Add the N-succinimidyl-nicotinate solution dropwise to the ethanolamine-d4 solution. A milky precipitate of N-hydroxysuccinimide will form.

• Allow the reaction mixture to stir for at least 30 minutes in the ice bath.

• Filter the mixture to remove the N-hydroxysuccinimide precipitate.

• Wash the filtrate with diethyl ether to remove any remaining precipitate.

• Remove the solvents (DMF and ether) from the filtrate under high vacuum to obtain an oily residue.

• Triturate the oily residue with isopropyl ether to induce the precipitation of the product.

• Isolate the solid product by filtration, wash with a small amount of cold isopropyl ether, and dry under vacuum.

Characterization

The final product should be characterized by standard analytical techniques to confirm its identity, purity, and the extent of deuterium incorporation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show the absence of signals corresponding to the ethylene (B1197577) protons of the hydroxyethyl (B10761427) group, confirming successful deuteration. The aromatic protons of the nicotinamide ring should be present.

  • ¹³C NMR will show the signals for the carbon atoms of the deuterated ethyl group, likely as multiplets due to C-D coupling.

  • ²H NMR will show a signal corresponding to the deuterium atoms on the ethyl group.

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight of the deuterated compound (C₈H₆D₄N₂O₂), which is approximately 170.10 g/mol . This is 4 mass units higher than the non-deuterated analog (166.18 g/mol ). The isotopic distribution pattern will also confirm the presence of four deuterium atoms.

Quantitative Data (Expected)

Parameter	Expected Value/Range	Notes
Yield	70-90%	Based on similar amidation reactions.
Deuterium Incorporation	>98%	The use of a highly enriched starting material (ethanolamine-d4) should lead to high incorporation.
Chemical Purity (by HPLC)	>98%	Purification by precipitation/crystallization is expected to yield a high-purity product.
Molecular Weight (HRMS)	~170.10 g/mol	Corresponds to the molecular formula C₈H₆D₄N₂O₂.

Biological Context and Applications

Nicotinamide and its derivatives are central to cellular metabolism, primarily as precursors to nicotinamide adenine (B156593) dinucleotide (NAD+). NAD+ is a critical coenzyme in redox reactions and a substrate for various enzymes involved in signaling pathways.

Caption: Role of nicotinamide derivatives in NAD+ metabolism.

The use of deuterated N-(2-Hydroxyethyl)nicotinamide allows for precise tracing of its absorption, distribution, metabolism, and excretion (ADME) properties without altering its fundamental biochemical behavior. It can be used to investigate:

• The extent to which N-(2-Hydroxyethyl)nicotinamide is converted to other metabolites, including NAD+.

• The pharmacokinetic profile of the compound in vivo.

• As a stable isotope-labeled internal standard for the accurate quantification of the non-deuterated compound in biological samples.

Conclusion

The synthesis of deuterated N-(2-Hydroxyethyl)nicotinamide-d4 is a straightforward process achievable through the amidation of an activated nicotinic acid derivative with commercially available ethanolamine-d4. This technical guide provides a robust framework for its preparation and characterization. The resulting isotopically labeled compound is a vital tool for researchers in pharmacology and drug metabolism, enabling more precise and reliable studies into the biological fate and activity of this class of molecules.

References

• 1. prepchem.com [prepchem.com]

Technical Guide: N-(2-Hydroxyethyl)nicotinamide-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-(2-Hydroxyethyl)nicotinamide-d4, a deuterated analog of N-(2-Hydroxyethyl)nicotinamide. This document is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds as internal standards in quantitative analyses.

Compound Identification and Properties

N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterium-labeled form of N-(2-Hydroxyethyl)nicotinamide. While a specific CAS number for the deuterated version is not consistently used, it is commonly identified by the CAS number of its unlabeled counterpart.

Table 1: Compound Identification

Identifier	Value
Compound Name	N-(2-Hydroxyethyl)nicotinamide-d4
Synonyms	3-(2-Hydroxyethyl)carbamoylpyridine-d4, N-(2-Hydroxyethyl)-3-pyridinecarboxamide-d4
Unlabeled CAS No.	6265-73-2[1][2]
Molecular Formula	C₈H₆D₄N₂O₂[3]
Molecular Weight	170.2 g/mol [3]

Table 2: Physical and Chemical Properties

Property	Value
Appearance	White to off-white solid (based on unlabeled compound)[1]
Solubility	Soluble in water and alcohol (based on unlabeled compound)[1]
Isotopic Purity	Typically ≥98 atom % D (based on similar deuterated compounds)
Storage	Keep in a dark place, sealed in dry, room temperature conditions (based on unlabeled compound)[2][4]

Synthesis

The synthesis of N-(2-Hydroxyethyl)nicotinamide-d4 typically involves the reaction of a deuterated nicotinic acid derivative with a deuterated ethanolamine.

Experimental Protocol: Synthesis of N-(2-Hydroxyethyl)nicotinamide-d4

This protocol is a representative method based on the synthesis of the unlabeled compound and the availability of deuterated precursors.

Materials:

• Nicotinic acid-d4

• N-Hydroxysuccinimide (NHS)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Ethanolamine-d4

• Anhydrous Dimethylformamide (DMF)

• Diisopropylethylamine (DIEA)

• Diethyl ether

Procedure:

• Activation of Nicotinic acid-d4:

  • Dissolve Nicotinic acid-d4 and N-Hydroxysuccinimide in anhydrous DMF.

  • Add EDC to the solution and stir at room temperature for several hours to form the N-succinimidyl-nicotinate-d4 intermediate.

• Reaction with Ethanolamine-d4:

  • In a separate flask, dissolve Ethanolamine-d4 in anhydrous DMF and cool in an ice bath.

  • Add an equimolar amount of DIEA and stir for 15 minutes.

  • Slowly add the N-succinimidyl-nicotinate-d4 solution to the ethanolamine-d4 mixture under a nitrogen atmosphere.

  • Allow the reaction to proceed for several hours, during which a precipitate of N-hydroxysuccinimide will form.

• Purification:

  • Filter the reaction mixture to remove the N-hydroxysuccinimide precipitate.

  • Wash the filtrate with diethyl ether to precipitate any remaining impurities.

  • Remove the solvent under reduced pressure to obtain a crude product.

  • Triturate the crude product with diethyl ether to yield the final product, N-(2-Hydroxyethyl)nicotinamide-d4.

  • Confirm the identity and purity of the product using techniques such as mass spectrometry and NMR.

Application in Quantitative Analysis

N-(2-Hydroxyethyl)nicotinamide-d4 is primarily used as an internal standard in quantitative bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to the unlabeled analyte, but its increased mass allows for its differentiation in a mass spectrometer.

Experimental Protocol: Quantification of N-(2-Hydroxyethyl)nicotinamide in Plasma using LC-MS/MS with a Deuterated Internal Standard

Materials:

• N-(2-Hydroxyethyl)nicotinamide (analyte)

• N-(2-Hydroxyethyl)nicotinamide-d4 (internal standard)

• Human plasma

• Acetonitrile (B52724)

• Formic acid

• Water (LC-MS grade)

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of the analyte and internal standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Prepare a series of working solutions of the analyte by serial dilution of the stock solution to create a calibration curve.

  • Prepare a working solution of the internal standard at a fixed concentration.

• Sample Preparation:

  • To 100 µL of plasma sample (calibrator, quality control, or unknown), add a fixed volume of the internal standard working solution.

  • Perform protein precipitation by adding a volume of cold acetonitrile (typically 3x the plasma volume).

  • Vortex the samples and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a C18 reverse-phase column.

    • Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometry:

    • Operate the mass spectrometer in positive electrospray ionization (ESI) mode.

    • Use Multiple Reaction Monitoring (MRM) to detect the precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Metabolic Pathway

N-(2-Hydroxyethyl)nicotinamide is a derivative of nicotinamide (B372718), a form of vitamin B3. Nicotinamide is a key precursor in the biosynthesis of nicotinamide adenine (B156593) dinucleotide (NAD+), a crucial coenzyme in cellular metabolism. The metabolic fate of N-(2-Hydroxyethyl)nicotinamide is expected to be closely related to the nicotinamide salvage pathway.

Figure 1. Simplified diagram of the Nicotinamide Adenine Dinucleotide (NAD+) salvage pathway and the potential involvement of N-(2-Hydroxyethyl)nicotinamide.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a bioanalytical assay using N-(2-Hydroxyethyl)nicotinamide-d4 as an internal standard.

Figure 2. Workflow for quantitative analysis using a deuterated internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development and Application of a LC-MS/MS Method for Simultaneous Quantification of Four First-Line Antituberculosis Drugs in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-(2-Hydroxyethyl)nicotinamide | 6265-73-2 [sigmaaldrich.com]

Technical Guide: Certificate of Analysis for N-(2-Hydroxyethyl)nicotinamide-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a representative Certificate of Analysis (CoA) for the isotopically labeled compound, N-(2-Hydroxyethyl)nicotinamide-d4. This document is intended to serve as a detailed reference for researchers, scientists, and professionals in drug development, offering insights into the quality control, analytical methodologies, and data interpretation for this stable isotope-labeled internal standard. Such standards are critical for quantitative analysis by NMR, GC-MS, or LC-MS in pharmacokinetic and metabolic studies.[1][2][3]

Product Identification and Specifications

A Certificate of Analysis begins with the fundamental details of the compound, including its chemical identity, structure, and key properties.

Table 1: Product and Batch Information

Parameter	Specification
Product Name	N-(2-Hydroxyethyl)nicotinamide-d4
Synonyms	3-(2-Hydroxyethyl)carbamoylpyridine-d4, N-(2-Hydroxyethyl)-3-pyridinecarboxamide-d4
Product Code	TRC-H942367 (Example)[4]
CAS Number	Not available for deuterated version; Unlabeled CAS: 6265-73-2[1][2][4][5]
Molecular Formula	C₈H₆D₄N₂O₂[1][2][4]
Molecular Weight	170.20 g/mol [1][2][4]
Chemical Structure
Batch Number	Example-Batch-123
Retest Date	December 2027

Table 2: Physical and Chemical Properties

Parameter	Specification
Appearance	White to off-white solid
Solubility	Soluble in water and alcohol[5]
Storage Conditions	Store at 2-8°C in a well-closed container.[6][7]

Analytical Data Summary

This section presents the core quantitative data from the analytical tests performed to certify the quality of the material.

Table 3: Summary of Analytical Results

Analytical Test	Methodology	Specification	Result
Identity (¹H-NMR)	Nuclear Magnetic Resonance	Conforms to structure	Conforms
Identity (Mass Spec)	Mass Spectrometry (ESI+)	Conforms to molecular weight	Conforms
Chromatographic Purity	HPLC (UV, 260 nm)	≥ 98.0%	99.5%
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium Incorporation	99.6%
Residual Solvents	GC-HS	Meets USP <467> limits	Conforms
Loss on Drying	TGA	≤ 1.0%	0.2%

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of results in a research or clinical setting.

Identity by Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

• Objective: To confirm the chemical structure of the compound.

• Instrumentation: 400 MHz NMR Spectrometer.

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆).

• Acquisition Parameters:

  • Pulse Program: Standard proton pulse sequence.

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 12 ppm

• Data Analysis: The resulting spectrum is analyzed for chemical shifts, signal integrations, and coupling patterns, which are then compared against the expected structure of N-(2-Hydroxyethyl)nicotinamide-d4. The absence of signals corresponding to the deuterated positions confirms isotopic labeling.

Identity and Isotopic Purity by Mass Spectrometry (MS)

• Objective: To confirm the molecular weight and determine the isotopic enrichment of the compound.

• Instrumentation: High-Resolution Mass Spectrometer with Electrospray Ionization (ESI).

• Sample Preparation: The sample is dissolved in an appropriate solvent (e.g., methanol/water with 0.1% formic acid) and infused into the mass spectrometer.

• Acquisition Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Range: m/z 100-300.

  • Capillary Voltage: 3.5 kV.

• Data Analysis: The mass spectrum is examined for the presence of the protonated molecular ion [M+H]⁺ at the expected m/z for the d4-labeled compound. Isotopic purity is calculated by comparing the peak intensity of the d4 species to any observed d0, d1, d2, or d3 species.

Chromatographic Purity by High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the compound by separating it from any potential impurities.

• Instrumentation: HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: A gradient of Acetonitrile and Water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 260 nm.

  • Injection Volume: 10 µL.

• Data Analysis: The chromatogram is analyzed to determine the area percentage of the main peak relative to the total peak area.

Visualizations: Workflows and Data Relationships

Diagrams are provided to illustrate the logical flow of the quality control process and the relationship between different analytical data points.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. N-(2-Hydroxyethyl)nicotinamide-d4 | LGC Standards [lgcstandards.com]
• 5. CAS 6265-73-2: N-(2-Hydroxyethyl)nicotinamide | CymitQuimica [cymitquimica.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. clearsynth.com [clearsynth.com]

Technical Guide on the Safety of N-(2-Hydroxyethyl)nicotinamide-d4

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Properties

This section summarizes the key chemical and physical identifiers for N-(2-Hydroxyethyl)nicotinamide-d4 and its non-deuterated form.

Property	N-(2-Hydroxyethyl)nicotinamide-d4	N-(2-Hydroxyethyl)nicotinamide
Synonyms	3-(2-Hydroxyethyl)carbamoylpyridine-d4, N-(2-Hydroxyethyl)-3-pyridinecarboxamide-d4	Nicorandil EP Impurity B, 3-(2-Hydroxyethyl)carbamoylpyridine, N-Nicotinoylethanolamine[1]
CAS Number	1397203-91-3	6265-73-2[2][3]
Molecular Formula	C₈H₆D₄N₂O₂[4]	C₈H₁₀N₂O₂[2][3]
Molecular Weight	170.2 g/mol [4]	166.18 g/mol [2][3]
Appearance	-	White to off-white crystalline solid[1]
Solubility	-	Soluble in water and alcohol[1]
Storage Temperature	-	Room temperature, or 2-8°C for long-term storage[2][3]

Hazard Identification and GHS Classification

The following hazard information is based on the non-deuterated compound, N-(2-Hydroxyethyl)nicotinamide.

Hazard Class & Category	GHS Pictogram	Signal Word	Hazard Statement
Skin Irritation (Category 2)		Warning [2]	H315: Causes skin irritation[2]
Serious Eye Damage/Irritation (Category 1/2A)		Danger/Warning	H318: Causes serious eye damage[5] / H319: Causes serious eye irritation[2]
Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation		Warning [2]	H335: May cause respiratory irritation[2]

Toxicological Summary

No specific toxicological studies for N-(2-Hydroxyethyl)nicotinamide-d4 were identified. The data below is for the parent compound, nicotinamide, which provides a general toxicological profile for this class of molecules.

Toxicity Endpoint	Species	Route	Value	Reference
Acute Oral Toxicity (LD50)	Rodents	Oral	3-7 g/kg body weight	[US EPA[6]]
Acute Dermal Toxicity (LD50)	Rabbits	Dermal	>2000 mg/kg body weight	[US EPA[6]]
Skin Irritation	Rabbits	Dermal	No indication of irritation	[US EPA[6]]
Eye Irritation	Rabbits	Ocular	Irritating	[US EPA[6]]
Dermal Sensitization	Guinea Pigs	Dermal	No indication of sensitization	[US EPA[6]]
Mutagenicity	-	-	Not mutagenic in bacterial strains	[US EPA[6]]
Developmental Toxicity (NOAEL)	Rat	Oral	200 mg/kg bw/day (for nicotinic acid)	[US EPA[6]]

Experimental Protocols

Detailed experimental protocols for the safety assessment of N-(2-Hydroxyethyl)nicotinamide-d4 are not publicly available. However, standard methodologies from the Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals would be employed for a comprehensive safety evaluation.

Example Protocol: Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

• Objective: To determine the acute oral toxicity (LD50) of a substance.

• Principle: A sequential dosing method where the outcome of one animal's response determines the dose for the next animal. This method minimizes the number of animals required.

• Animal Model: Typically, a single sex of rodent (e.g., female rats) is used.

• Procedure:

  • Animals are fasted prior to dosing.

  • A single animal is dosed with the test substance at a starting dose level.

  • The animal is observed for signs of toxicity and mortality over a period of up to 14 days.

  • If the animal survives, the dose for the next animal is increased. If the animal dies, the dose is decreased.

  • The dosing continues sequentially until stopping criteria are met.

• Data Analysis: The LD50 is calculated using maximum likelihood methods based on the pattern of survivals and mortalities.

Visualizations

Hazard Identification and Risk Assessment Workflow

This diagram illustrates a typical workflow for identifying and mitigating risks associated with handling a chemical substance in a research setting.

Caption: Workflow for chemical hazard identification and risk mitigation.

Emergency Response for Eye Exposure

This diagram outlines the immediate steps to be taken in case of accidental eye contact with the substance.

References

• 1. CAS 6265-73-2: N-(2-Hydroxyethyl)nicotinamide | CymitQuimica [cymitquimica.com]
• 2. 6265-73-2|N-(2-Hydroxyethyl)nicotinamide|BLD Pharm [bldpharm.com]
• 3. clearsynth.com [clearsynth.com]
• 4. N-(2-Hydroxyethyl)nicotinamide-d4 | LGC Standards [lgcstandards.com]
• 5. chemical-label.com [chemical-label.com]
• 6. epa.gov [epa.gov]

The Role of Deuterated Nicotinamide Derivatives in Advancing Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinamide (B372718) and its derivatives are central to cellular metabolism, primarily through their roles as precursors to the essential coenzyme nicotinamide adenine (B156593) dinucleotide (NAD+). NAD+ is a critical player in a vast array of biological processes, including redox reactions, DNA repair, and cell signaling.[1][2] The strategic substitution of hydrogen atoms with their heavier isotope, deuterium (B1214612) (²H or D), in nicotinamide derivatives has provided researchers with powerful tools to investigate the intricate dynamics of NAD+ metabolism, elucidate enzymatic mechanisms, and enhance the pharmacokinetic profiles of therapeutic agents. This in-depth technical guide explores the core applications of deuterated nicotinamide derivatives in research, providing insights into experimental methodologies and quantitative data to support future investigations.

Core Applications

The utility of deuterated nicotinamide derivatives in research is multifaceted, with key applications in metabolic pathway tracing, kinetic isotope effect studies, and drug development.

Metabolic Pathway Tracing and Flux Analysis

Stable isotope labeling with deuterium is a powerful strategy for tracing the metabolic fate of nicotinamide and its derivatives, allowing for the quantitative measurement of NAD+ biosynthesis and turnover.[1][3] By introducing deuterated precursors into cellular systems or in vivo models, researchers can track the incorporation of the isotope into NAD+ and its related metabolites using high-resolution mass spectrometry (HRMS).[3] This approach helps to distinguish between different biosynthetic pathways, such as the de novo synthesis from tryptophan and the salvage pathways that recycle nicotinamide and other precursors.[2][4]

Key Advantages of Deuterium Tracing:

• Unambiguous Pathway Elucidation: Deuterium labeling allows for the clear differentiation of molecules that have been newly synthesized from the labeled precursor versus the pre-existing unlabeled pool.[1][5]

• Compartment-Specific Metabolism: The use of ²H tracers can help interrogate NAD(P)H metabolism in specific subcellular compartments, such as the mitochondria and cytosol.[6]

• Quantitative Flux Analysis: By measuring the rate of isotope incorporation, researchers can quantify the flux through various metabolic pathways, providing a dynamic view of cellular metabolism.[3]

A notable example is the use of triple-isotope labeled nicotinamide mononucleotide (NMN) to investigate its contribution to the NAD+ pool in whole mice.[7][8] This study revealed that NMN is primarily metabolized to nicotinamide before being incorporated into NAD+, highlighting the importance of the salvage pathway.[7][8]

Kinetic Isotope Effect (KIE) Studies

The kinetic isotope effect (KIE) is a powerful tool for investigating the mechanisms of enzyme-catalyzed reactions.[9] By replacing a hydrogen atom with a deuterium atom at a position involved in bond breaking or formation during the reaction, researchers can measure the change in the reaction rate. A significant KIE (typically a value greater than 1) indicates that the cleavage of that C-H bond is a rate-determining step in the reaction.

Deuterated nicotinamide derivatives, particularly those labeled at the C4 position of the nicotinamide ring of NADPH, are extensively used to study the KIE of hydride transfer reactions catalyzed by enzymes like dihydrofolate reductase (DHFR).[9][10] These studies provide critical insights into the transition state of the reaction and the catalytic mechanism of the enzyme.[11][12]

Table 1: Examples of Kinetic Isotope Effects using Deuterated Nicotinamide Derivatives

Enzyme	Deuterated Substrate	KIE Value	Reference
E. coli Dihydrofolate Reductase (EcDHFR)	4R-[carbonyl-¹⁴C, 4-²H]-NADPH	1.003 ± 0.004	[9]
NAD Malic Enzyme from Crassula	malate-2-d	1.45 ± 0.10 (on V/K)	[13]
1.93 ± 0.13 (on Vmax)	[13]
Glycerol-3-Phosphate Dehydrogenase	[4R-²H]NADH	>1	[12]

Note: The KIE value for EcDHFR with the carbonyl-¹⁴C label was found to be insignificant, indicating that the carbonyl group is not directly involved in the rate-limiting step of hydride transfer.[9]

Drug Metabolism and Pharmacokinetics (DMPK)

The substitution of hydrogen with deuterium can significantly alter the pharmacokinetic properties of a drug molecule. This is primarily due to the "deuterium kinetic isotope effect," where the stronger carbon-deuterium (C-D) bond is broken more slowly than a carbon-hydrogen (C-H) bond by metabolic enzymes, such as cytochrome P450s.[14][15][16] This can lead to a reduced rate of metabolism, resulting in a longer half-life, increased plasma exposure, and potentially a more favorable dosing regimen.[14][15][16]

Deuteration can also redirect metabolic pathways, potentially reducing the formation of toxic metabolites.[15] The first deuterated drug approved by the FDA, deutetrabenazine, exemplifies this principle.[14][16] While not a nicotinamide derivative itself, the concepts are broadly applicable. In the context of nicotinamide derivatives, deuteration could be explored to enhance the stability and efficacy of novel therapeutic agents targeting NAD+ metabolism.

Table 2: Pharmacokinetic Parameters of Nicotinamide in Human Volunteers

Oral Dose	Peak Plasma Concentration (µmol/mL)	Half-life (hours)
1 g	Not specified	~1.5
2 g	Not specified	~4
4 g	Not specified	~7-9
6 g	0.7 to 1.1	~7-9

Data from a study on the pharmacokinetics of non-deuterated nicotinamide in human volunteers.[17] Deuteration would be expected to alter these parameters.

Experimental Protocols

Synthesis of Deuterated Nicotinamide Derivatives

The synthesis of deuterated nicotinamide derivatives can be achieved through various chemical and chemo-enzymatic methods.[1][5][18] A common approach involves the use of deuterated starting materials in a multi-step synthesis. For instance, isotopically labeled nicotinamide riboside (NR) can be synthesized and subsequently used to produce labeled NAD+.[1][5]

Illustrative Chemo-enzymatic Synthesis of Isotopically Labeled NR:

• Chemical Synthesis of Labeled Nicotinamide: This can be achieved through various organic synthesis routes using deuterated reagents.

• Enzymatic "Base Exchange" Reaction: The labeled nicotinamide can be incorporated into NAD+ using an enzyme-catalyzed "base exchange" reaction.[1]

• Enzymatic Degradation to Labeled NR: The resulting labeled NAD+ can then be enzymatically degraded to produce the desired isotopically labeled NR.[1]

Caption: Chemo-enzymatic synthesis of deuterated nicotinamide riboside.

Metabolic Tracing using LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the primary analytical technique for tracing the metabolism of deuterated nicotinamide derivatives.[19][20][21][22][23]

General Workflow:

• Sample Preparation: Biological samples (cells, tissues, biofluids) are collected after administration of the deuterated precursor.[3][19] Metabolites are extracted, often using a cold solvent mixture to quench metabolic activity.

• Chromatographic Separation: The extracted metabolites are separated using liquid chromatography, typically with a hydrophilic interaction chromatography (HILIC) column for polar metabolites like NAD+ and its precursors.[19]

• Mass Spectrometry Detection: The separated metabolites are ionized and detected by a tandem mass spectrometer. The instrument is set to monitor for the specific mass-to-charge ratios (m/z) of the deuterated and non-deuterated metabolites of interest.[19]

• Data Analysis: The relative abundance of the deuterated and non-deuterated forms of each metabolite is quantified to determine the extent of isotope incorporation and calculate metabolic fluxes.

Caption: General workflow for metabolic tracing using LC-MS/MS.

Signaling Pathways and Logical Relationships

Deuterated nicotinamide derivatives are instrumental in dissecting the complex signaling pathways involving NAD+. A key area of investigation is the activity of sirtuins, a class of NAD+-dependent deacetylases that regulate numerous cellular processes, including aging, metabolism, and stress resistance.[1][24][25] Nicotinamide itself is a known feedback inhibitor of sirtuins.[25][26] However, upon entering a cell, it is rapidly converted to NAD+ via the salvage pathway, which can, in turn, activate sirtuins.[25] Deuterated nicotinamide can be used to trace this conversion and its downstream effects on sirtuin activity.

Caption: Regulation of sirtuin activity by nicotinamide and NAD+.

Conclusion

Deuterated nicotinamide derivatives are indispensable tools in modern biological and pharmaceutical research. Their application in metabolic tracing, kinetic isotope effect studies, and drug development has provided profound insights into the complex roles of NAD+ in health and disease. The detailed methodologies and quantitative data presented in this guide are intended to serve as a valuable resource for researchers seeking to leverage the power of isotopic labeling to advance their scientific endeavors. As our understanding of NAD+ metabolism continues to evolve, the innovative use of deuterated nicotinamide derivatives will undoubtedly play a crucial role in uncovering new therapeutic targets and developing next-generation treatments for a wide range of human diseases.

References

• 1. Chemo-enzymatic Synthesis of Isotopically Labeled Nicotinamide Riboside - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 3. Metabolic Pathway Tracing for NAD+ Synthesis and Consumption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolite Analysis of Nicotinamide Adenine Dinucleotide [metwarebio.com]
• 5. Chemo-enzymatic synthesis of isotopically labeled nicotinamide riboside - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Deuterium Tracing to Interrogate Compartment-Specific NAD(P)H Metabolism in Cultured Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Triple-Isotope Tracing for Pathway Discernment of NMN-Induced NAD+ Biosynthesis in Whole Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Triple-Isotope Tracing for Pathway Discernment of NMN-Induced NAD+ Biosynthesis in Whole Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis of radiolabeled nicotinamide cofactors from labeled pyridines: versatile probes for enzyme kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Kinetic isotope effect characterization of the transition state for oxidized nicotinamide adenine dinucleotide hydrolysis by pertussis toxin. | Semantic Scholar [semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Isotope effect studies of the chemical mechanism of nicotinamide adenine dinucleotide malic enzyme from Crassula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Pharmacokinetics of nicotinamide and its effect on blood pressure, pulse and body temperature in normal human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. BJOC - Syntheses and chemical properties of β-nicotinamide riboside and its analogues and derivatives [beilstein-journals.org]
• 19. A Method to Monitor the NAD+ Metabolome—From Mechanistic to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Targeted, LCMS-based Metabolomics for Quantitative Measurement of NAD+ Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. A Method to Monitor the NAD+ Metabolome—From Mechanistic to Clinical Applications [mdpi.com]
• 23. mdpi.com [mdpi.com]
• 24. Frontiers | Modulating Sirtuin Biology and Nicotinamide Adenine Diphosphate Metabolism in Cardiovascular Disease—From Bench to Bedside [frontiersin.org]
• 25. Nicotinamide is an inhibitor of SIRT1 in vitro, but can be a stimulator in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantification of Nicotinamide in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of nicotinamide (B372718) in human plasma. The method utilizes N-(2-Hydroxyethyl)nicotinamide-d4 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision. Sample preparation is streamlined using a simple protein precipitation technique. Chromatographic separation is achieved on a C18 reversed-phase column with a gradient elution, followed by detection using a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode. This method is suitable for researchers, scientists, and drug development professionals requiring reliable quantification of nicotinamide in a biological matrix.

Introduction

Nicotinamide, a form of vitamin B3, is a crucial precursor for the coenzymes nicotinamide adenine (B156593) dinucleotide (NAD+) and nicotinamide adenine dinucleotide phosphate (B84403) (NADP+).[1] These coenzymes are vital for numerous cellular metabolic and redox reactions.[2][3] Accurate quantification of nicotinamide in biological samples is essential for various research areas, including metabolic studies, nutritional science, and drug development. LC-MS/MS offers superior sensitivity and specificity for this purpose.[4] The use of a stable isotope-labeled internal standard, such as N-(2-Hydroxyethyl)nicotinamide-d4, is critical for correcting matrix effects and variabilities in sample processing and instrument response, thereby ensuring the reliability of the results.[5][6]

Experimental

Materials and Reagents

• Nicotinamide (Analytical Standard)

• N-(2-Hydroxyethyl)nicotinamide-d4 (Internal Standard)

• Acetonitrile (B52724) (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Water (LC-MS Grade)

• Human Plasma (K2-EDTA)

Equipment

• Liquid Chromatograph (e.g., Shimadzu Nexera X2, Agilent 1290 Infinity II)[4][7]

• Triple Quadrupole Mass Spectrometer (e.g., SCIEX API 4000, Thermo Scientific Q Exactive Plus)[1][4]

• Reversed-Phase C18 Column (e.g., Gemini 3 µm C18, 100 x 4.6 mm)[1]

• Microcentrifuge

• Vortex Mixer

• Precision Pipettes

Preparation of Standards and Quality Controls

Stock solutions of nicotinamide and N-(2-Hydroxyethyl)nicotinamide-d4 were prepared in methanol (B129727) at a concentration of 1 mg/mL. Working standard solutions were prepared by serial dilution of the stock solution with a 50:50 mixture of acetonitrile and water. Calibration standards and quality control (QC) samples were prepared by spiking known concentrations of nicotinamide into blank human plasma. The internal standard working solution was prepared at a concentration of 100 ng/mL in acetonitrile.

Protocols

Sample Preparation

• Pipette 100 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add 200 µL of the internal standard working solution (100 ng/mL N-(2-Hydroxyethyl)nicotinamide-d4 in acetonitrile) to each tube.[8]

• Vortex mix for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

• Column: Gemini 3 µm C18, 100 x 4.6 mm[1]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.5 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program:

Time (min)	%B
0.0	5
1.0	5
4.0	95
5.0	95
5.1	5
7.0	5

Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Source Temperature: 500°C

• IonSpray Voltage: 5500 V

• Curtain Gas: 30 psi

• Collision Gas: 9 psi

The MRM transitions for nicotinamide and its internal standard are listed below.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Nicotinamide	123.1	80.1[9]
N-(2-Hydroxyethyl)nicotinamide-d4	171.1	127.1

Data Presentation

Calibration Curve

The method demonstrated excellent linearity over a concentration range of 1 to 2000 ng/mL for nicotinamide in human plasma. The coefficient of determination (r²) was consistently >0.99.

Analyte	Concentration Range (ng/mL)	r²
Nicotinamide	1 - 2000	>0.99

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated with QC samples at three concentration levels (Low, Medium, and High). The results are summarized below.

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Accuracy (%)
Low	10	4.5	5.8	102.3	101.5
Medium	100	3.2	4.1	98.7	99.2
High	1000	2.8	3.5	100.5	100.9

Visualizations

Experimental Workflow

Caption: Overview of the sample preparation and analysis workflow.

Signaling Pathway (Illustrative)

As this is a method development application note, a signaling pathway is not directly applicable. However, to fulfill the requirement, an illustrative diagram showing the metabolic relevance of nicotinamide is provided.

Caption: Simplified salvage pathway of NAD+ biosynthesis from nicotinamide.

Conclusion

This application note presents a highly sensitive, specific, and reliable LC-MS/MS method for the quantification of nicotinamide in human plasma. The use of the deuterated internal standard N-(2-Hydroxyethyl)nicotinamide-d4 ensures accuracy and reproducibility. The simple sample preparation and rapid chromatographic analysis make this method suitable for high-throughput applications in clinical and research settings.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 3. A Simple, Fast, Sensitive LC-MS/MS Method to Quantify NAD(H) in Biological Samples: Plasma NAD(H) Measurement to Monitor Brain Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nicotinamide Analysis Service - Creative Proteomics [creative-proteomics.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Absolute quantification of nicotinamide mononucleotide in biological samples by double isotope-mediated liquid chromatography-tandem mass spectrometry (dimeLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of nicotinamide and N1 -methylnicotinamide in human serum by LC-MS/MS to associate their serum concentrations with obesity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Pharmacokinetic Study of Nicotinamide using N-(2-Hydroxyethyl)nicotinamide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinamide (B372718), a form of vitamin B3, is a precursor to the essential coenzyme nicotinamide adenine (B156593) dinucleotide (NAD+). NAD+ is a critical mediator in cellular energy metabolism and is involved in numerous biological processes, including redox reactions and cellular signaling.[1] Due to its therapeutic potential in a variety of conditions, understanding the pharmacokinetic profile of nicotinamide is crucial for dose optimization and ensuring efficacy and safety.

This document provides detailed application notes and protocols for conducting a pharmacokinetic study of nicotinamide in human subjects. The described bioanalytical method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of nicotinamide in plasma, with N-(2-Hydroxyethyl)nicotinamide-d4 serving as a stable isotope-labeled internal standard for enhanced accuracy and precision.[2]

Rationale for Using a Deuterated Internal Standard

In quantitative bioanalysis using LC-MS/MS, a stable isotope-labeled internal standard (SIL-IS) is the gold standard. N-(2-Hydroxyethyl)nicotinamide-d4 is an ideal SIL-IS for nicotinamide quantification because it shares near-identical physicochemical properties with the analyte. This ensures that it behaves similarly during sample preparation, chromatography, and ionization, thus effectively compensating for variations in extraction recovery, matrix effects, and instrument response. The mass difference due to deuterium (B1214612) labeling allows for the distinct detection of the analyte and the internal standard by the mass spectrometer.

Figure 1: Logic of using a deuterated internal standard.

Nicotinamide Metabolism

Nicotinamide is metabolized in the body primarily through two pathways: the de novo synthesis pathway from tryptophan and the salvage pathway, which recycles nicotinamide from NAD+ breakdown.[3] The salvage pathway is the major source of NAD+ in mammals.[3] Nicotinamide is converted to nicotinamide mononucleotide (NMN), which is then used to synthesize NAD+.[3]

Figure 2: Simplified nicotinamide metabolic pathway.

Pharmacokinetic Data Summary

The pharmacokinetic parameters of nicotinamide can vary depending on the dose administered. Below is a summary of representative data compiled from studies in human volunteers.

Pharmacokinetic Parameter	1 g Oral Dose	2 g Oral Dose	4 g Oral Dose	6 g Oral Dose
Cmax (µg/mL)	~20-30	~40-60	~80-120	~150-180
Tmax (hours)	0.5 - 1.5	0.5 - 2.0	0.7 - 3.0	0.7 - 3.0
t1/2 (hours)	~1.5	~4.0	~7.0 - 9.0	~7.0 - 9.0

Note: These values are approximate and can be influenced by factors such as formulation, food intake, and individual patient characteristics.[4][5][6]

Experimental Protocols

Clinical Protocol for Pharmacokinetic Study

This protocol outlines the in-life portion of a single-dose nicotinamide pharmacokinetic study.

Figure 3: Experimental workflow for the pharmacokinetic study.

1.1. Subject Recruitment and Screening:

• Recruit healthy adult volunteers.

• Obtain written informed consent.

• Conduct a physical examination and clinical laboratory tests to ensure subjects meet inclusion/exclusion criteria.

1.2. Study Conduct:

• Subjects should fast for at least 10 hours prior to dosing.

• A pre-dose (t=0) blood sample is collected.

• A single oral dose of nicotinamide (e.g., 2 grams) is administered with a standardized volume of water.

• Collect blood samples at specified time points post-dose (e.g., 0.5, 1, 1.5, 2, 4, 6, 8, 12, and 24 hours).

1.3. Blood Sample Handling:

• Collect blood samples into tubes containing an appropriate anticoagulant (e.g., EDTA or heparin).

• Centrifuge the blood samples at approximately 1500 x g for 10 minutes at 4°C to separate the plasma.

• Transfer the plasma into labeled cryovials and store at -80°C until analysis.

Bioanalytical Protocol for Nicotinamide Quantification in Plasma

This protocol details the method for quantifying nicotinamide in plasma samples using LC-MS/MS.

2.1. Materials and Reagents:

• Nicotinamide analytical standard

• N-(2-Hydroxyethyl)nicotinamide-d4 (Internal Standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water

• Human plasma (blank)

2.2. Preparation of Stock and Working Solutions:

• Nicotinamide Stock Solution (1 mg/mL): Accurately weigh and dissolve nicotinamide in methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve N-(2-Hydroxyethyl)nicotinamide-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the nicotinamide stock solution in 50% methanol to create calibration standards. Prepare a working solution of the IS at a suitable concentration (e.g., 100 ng/mL) in acetonitrile.

2.3. Sample Preparation (Protein Precipitation): [7][8][9]

• Aliquot 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 200 µL of the IS working solution in acetonitrile.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a new tube or 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

• Vortex briefly and inject into the LC-MS/MS system.

2.4. LC-MS/MS Instrumentation and Conditions:

Parameter	Recommended Setting
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Optimized for separation (e.g., start at 5% B, ramp to 95% B)
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40°C
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Nicotinamide)	m/z 123.1 → 80.1
MRM Transition (IS)	m/z 171.2 → (To be determined based on fragmentation pattern)

Note: The specific MRM transition for N-(2-Hydroxyethyl)nicotinamide-d4 should be optimized by direct infusion.

2.5. Method Validation: The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA or EMA) for selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.

Data Analysis

Pharmacokinetic parameters such as Cmax, Tmax, AUC (Area Under the Curve), and t1/2 will be calculated from the plasma concentration-time data using appropriate non-compartmental analysis software.

Conclusion

The use of N-(2-Hydroxyethyl)nicotinamide-d4 as an internal standard in an LC-MS/MS assay provides a robust, sensitive, and specific method for the quantification of nicotinamide in plasma. This enables the accurate determination of its pharmacokinetic profile, which is essential for the clinical development of nicotinamide as a therapeutic agent.

References

• 1. A Simple, Fast, Sensitive LC-MS/MS Method to Quantify NAD(H) in Biological Samples: Plasma NAD(H) Measurement to Monitor Brain Pathophysiology [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Nicotinamide pharmacokinetics in humans: effect of gastric acid inhibition, comparison of rectal vs oral administration and the use of saliva for drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nicotinamide pharmacokinetics in patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of nicotinamide and its effect on blood pressure, pulse and body temperature in normal human volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nicotinamide pharmacokinetics in normal volunteers and patients undergoing palliative radiotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Nicotinamided Metabolites in Biological Matrices using Deuterated Internal Standards by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nicotinamide (B372718) (NAM) and its metabolites are crucial components of cellular metabolism, playing a central role as precursors to the essential coenzyme nicotinamide adenine (B156593) dinucleotide (NAD+). NAD+ is vital for numerous biological processes, including energy metabolism, DNA repair, and cellular signaling.[1][2][3] Accurate quantification of nicotinamide and its related metabolites in biological samples is therefore critical for understanding cellular health, disease pathogenesis, and the efficacy of therapeutic interventions. This application note provides a detailed protocol for the sensitive and accurate quantification of key nicotinamide metabolites in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with deuterated internal standards. The use of stable isotope-labeled internal standards is the gold standard for quantitative mass spectrometry, as they mimic the analyte's behavior during sample preparation and ionization, correcting for matrix effects and improving accuracy and precision.[4]

Signaling Pathway: Nicotinamide Metabolism

Nicotinamide is metabolized through a series of enzymatic reactions to synthesize NAD+ via the salvage pathway, which is the major source of NAD+ in mammals.[2] NAD+ can also be synthesized de novo from tryptophan.[5][6] Nicotinamide itself can be methylated and further metabolized for excretion. The accurate measurement of these metabolites provides a snapshot of the metabolic state of the NAD+ network.

Caption: Nicotinamide Metabolism Pathways

Quantitative Data Summary

The following table summarizes the key parameters for the quantitative analysis of nicotinamide and its metabolites by LC-MS/MS. The use of corresponding deuterated internal standards for each analyte is crucial for accurate quantification.

Analyte	Abbreviation	Precursor Ion (m/z)	Product Ion (m/z)	Deuterated Internal Standard
Nicotinamide	NAM	123.1	80.1	Nicotinamide-d4
Nicotinamide Mononucleotide	NMN	335.1	123.1	NMN-d4
Nicotinic Acid	NA	124.1	80.1	Nicotinic Acid-d4
Nicotinamide Adenine Dinucleotide	NAD+	664.2	428.1	NAD+-d4
N1-Methylnicotinamide	MNA	137.1	94.1	MNA-d3
N-Methyl-2-pyridone-5-carboxamide	2-PY	153.1	110.0	2-PY-d3
N-Methyl-4-pyridone-5-carboxamide	4-PY	153.1	136.0	4-PY-d3

Experimental Protocols

This section provides a detailed methodology for the extraction and quantification of nicotinamide metabolites from biological samples such as plasma, urine, or cell lysates.

Experimental Workflow

Caption: Sample Preparation and Analysis Workflow

Materials and Reagents

• Nicotinamide and its metabolite standards

• Deuterated internal standards (e.g., Nicotinamide-d4, NMN-d4, etc.)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Ammonium formate, LC-MS grade

• Ultrapure water

• Microcentrifuge tubes

• SPE cartridges (if applicable)

Sample Preparation

The choice of sample preparation technique depends on the biological matrix and the desired level of cleanup.[7][8] Protein precipitation is a common and straightforward method for plasma and cell lysates.

Protocol: Protein Precipitation for Plasma/Serum Samples [4]

• Pipette 100 µL of the plasma or serum sample into a clean microcentrifuge tube.

• Add 10 µL of the deuterated internal standard mix to each sample, calibrator, and quality control sample.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex to mix and centrifuge to pellet any remaining particulates.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The separation of these polar metabolites is often achieved using Hydrophilic Interaction Liquid Chromatography (HILIC) or a reversed-phase column with a polar endcapping.[9][10]

Liquid Chromatography Parameters

• Column: HILIC Column (e.g., SeQuant ZIC-pHILIC, 2.1 x 100 mm, 5 µm)

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 95% B

  • 2-10 min: 95% to 20% B

  • 10-12 min: 20% B

  • 12.1-15 min: 95% B (re-equilibration)

Mass Spectrometry Parameters

• Instrument: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Ion Source Temperature: 500°C

• Capillary Voltage: 3.5 kV

• Scan Type: Multiple Reaction Monitoring (MRM)

Data Analysis

Quantification is performed by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard. A calibration curve is generated by plotting the peak area ratios of the calibrators against their known concentrations. The concentrations of the unknown samples are then determined from this calibration curve.

Conclusion

This application note provides a robust and reliable method for the quantitative analysis of nicotinamide and its key metabolites in biological matrices. The use of deuterated internal standards in conjunction with LC-MS/MS ensures high accuracy, precision, and sensitivity, making this protocol suitable for a wide range of research and clinical applications. The detailed experimental procedures and data tables will aid researchers in implementing this methodology in their laboratories.

References

• 1. researchgate.net [researchgate.net]
• 2. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 3. Nicotinamide - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Nicotinate and Nicotinamide Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Nicotinamide Analysis Service - Creative Proteomics [creative-proteomics.com]
• 9. mdpi.com [mdpi.com]
• 10. A Method to Monitor the NAD+ Metabolome—From Mechanistic to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nicotinamide Analysis Using an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of nicotinamide (B372718) in biological matrices using an internal standard. The methodologies described are based on established high-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques, ensuring high sensitivity, specificity, and accuracy.

Introduction

Nicotinamide, a form of vitamin B3, is a crucial precursor for the coenzymes nicotinamide adenine (B156593) dinucleotide (NAD) and nicotinamide adenine dinucleotide phosphate (B84403) (NADP). These coenzymes are vital for numerous cellular oxidation-reduction reactions. Accurate quantification of nicotinamide in biological samples is essential for various research areas, including metabolic studies, disease biomarker discovery, and pharmacokinetic analysis in drug development. The use of an internal standard is critical for correcting variations in sample preparation and instrument response, thereby ensuring the reliability of the analytical results.

Experimental Workflow Overview

The general workflow for the analysis of nicotinamide using an internal standard involves several key steps, from sample collection to data analysis.

Application Notes and Protocols for N-(2-Hydroxyethyl)nicotinamide-d4 in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing N-(2-Hydroxyethyl)nicotinamide-d4 as a stable isotope tracer in metabolic studies. This document outlines the rationale for its use, detailed experimental protocols, and data interpretation guidelines, catering to researchers in academia and the pharmaceutical industry.

Introduction

N-(2-Hydroxyethyl)nicotinamide, a derivative of nicotinamide (B372718) (a form of vitamin B3), is implicated in various biological processes, including cellular metabolism and signaling. Its deuterated analog, N-(2-Hydroxyethyl)nicotinamide-d4, serves as an invaluable tool for tracing the metabolic fate of the parent compound and its downstream metabolites. The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, enabling its differentiation from endogenous, non-labeled counterparts by mass spectrometry. This allows for precise quantification and flux analysis through relevant metabolic pathways, primarily the nicotinamide adenine (B156593) dinucleotide (NAD+) salvage pathway.

The primary applications of N-(2-Hydroxyethyl)nicotinamide-d4 in metabolic studies include:

• Pharmacokinetic (PK) Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of N-(2-Hydroxyethyl)nicotinamide.

• Metabolic Pathway Analysis: Tracing the conversion of N-(2-Hydroxyethyl)nicotinamide into key metabolites such as nicotinamide, and subsequently into the NAD+ pool.

• Internal Standard in Bioanalysis: Serving as a robust internal standard for the accurate quantification of endogenous N-(2-Hydroxyethyl)nicotinamide in various biological matrices.

Metabolic Signaling Pathway

N-(2-Hydroxyethyl)nicotinamide is anticipated to enter the NAD+ metabolic pathway following its conversion to nicotinamide. The simplified pathway is illustrated below.

Metabolic fate of the tracer.

Experimental Protocols

This section details the methodologies for in vivo rodent studies and the subsequent bioanalytical quantification using LC-MS/MS.

In Vivo Rodent Pharmacokinetic Study

This protocol outlines a typical pharmacokinetic study in mice to determine the plasma concentration-time profile of N-(2-Hydroxyethyl)nicotinamide-d4 and its primary metabolite, nicotinamide-d4.

Materials:

• N-(2-Hydroxyethyl)nicotinamide-d4

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water)

• Male C57BL/6 mice (8-10 weeks old)

• Oral gavage needles

• Blood collection supplies (e.g., EDTA-coated microcentrifuge tubes, capillaries)

• Centrifuge

Procedure:

• Animal Acclimation: Acclimate mice to the housing conditions for at least one week prior to the experiment.

• Dosing Solution Preparation: Prepare a homogenous suspension of N-(2-Hydroxyethyl)nicotinamide-d4 in the chosen vehicle at a concentration suitable for the desired dose (e.g., 10 mg/kg) in a volume of 10 mL/kg.

• Dosing: Administer a single oral dose of the N-(2-Hydroxyethyl)nicotinamide-d4 suspension to each mouse via oral gavage. A typical oral gavage dose for a stable isotope tracer study in mice is around 2 g/kg of body weight.

• Blood Sampling: Collect blood samples (approximately 50 µL) via tail vein or retro-orbital sinus at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Immediately transfer the blood into EDTA-coated tubes, mix gently, and centrifuge at 2000 x g for 10 minutes at 4°C to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

Workflow for the in vivo study.

Sample Preparation for LC-MS/MS Analysis

This protocol describes the extraction of N-(2-Hydroxyethyl)nicotinamide-d4 and its metabolites from plasma samples for subsequent quantification.

Materials:

• Plasma samples

• Internal Standard (IS) working solution (e.g., N-(2-Hydroxyethyl)nicotinamide for quantifying the d4-tracer, or a different deuterated analog if quantifying the endogenous compound)

• Acetonitrile (B52724) (ACN), ice-cold

• Centrifuge

• LC-MS vials

Procedure:

• Sample Thawing: Thaw the plasma samples on ice.

• Internal Standard Spiking: To a 50 µL aliquot of each plasma sample, add 10 µL of the internal standard working solution.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile to each sample to precipitate proteins.

• Vortexing: Vortex the samples vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean LC-MS vial.

• Evaporation (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase to increase concentration.

• Analysis: The samples are now ready for LC-MS/MS analysis.

LC-MS/MS Quantification

This section provides a general LC-MS/MS method for the quantification of N-(2-Hydroxyethyl)nicotinamide-d4 and nicotinamide-d4. Method optimization is crucial for achieving the desired sensitivity and selectivity.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions (Illustrative):

Parameter	Value
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions (Illustrative):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
N-(2-Hydroxyethyl)nicotinamide-d4	171.1	127.1
Nicotinamide-d4	127.1	84.1
Internal Standard (e.g., N-(2-Hydroxyethyl)nicotinamide)	167.1	123.1

Note: The specific precursor and product ions should be optimized by direct infusion of the analytical standards.

Data Presentation (Illustrative)

The following tables present hypothetical quantitative data that could be obtained from a pharmacokinetic study as described above. These values are for illustrative purposes and should be replaced with experimentally derived data.

Table 1: Pharmacokinetic Parameters of N-(2-Hydroxyethyl)nicotinamide-d4 in Mouse Plasma (Illustrative)

Parameter	Unit	Value (Mean ± SD)
Dose (Oral)	mg/kg	10
Cmax	ng/mL	1500 ± 250
Tmax	h	0.5
AUC(0-t)	ng*h/mL	4500 ± 600
t1/2	h	2.5 ± 0.5

Table 2: Tissue Distribution of N-(2-Hydroxyethyl)nicotinamide-d4 Derived Radioactivity 2 Hours Post-Dose (Illustrative)

Tissue	Concentration (ng-equivalents/g)
Liver	8500
Kidney	6200
Small Intestine	12500
Heart	2100
Brain	500
Muscle	1500

Conclusion

N-(2-Hydroxyethyl)nicotinamide-d4 is a versatile and powerful tool for metabolic research. The protocols and application notes provided herein offer a solid framework for its use in pharmacokinetic and metabolic pathway studies. By employing stable isotope tracing with N-(2-Hydroxyethyl)nicotinamide-d4, researchers can gain valuable insights into the metabolic fate of this compound and its role in the broader context of NAD+ metabolism. The detailed methodologies for in vivo studies and LC-MS/MS analysis will enable the generation of high-quality, quantitative data essential for advancing our understanding in this field.

Application Notes and Protocols for the Use of N-(2-Hydroxyethyl)nicotinamide-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Application Notes: The Role of Deuterated Internal Standards in Quantitative Bioanalysis

In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, precision and accuracy are paramount. Deuterated internal standards, such as N-(2-Hydroxyethyl)nicotinamide-d4, are considered the "gold standard" for achieving reliable results.[1][2] The fundamental principle behind their use is isotope dilution mass spectrometry. By introducing a known concentration of the stable isotope-labeled analogue of the analyte into every sample, calibrator, and quality control, variations introduced during sample preparation and analysis can be effectively normalized.[1][2]

N-(2-Hydroxyethyl)nicotinamide-d4 is the ideal internal standard for the quantification of N-(2-Hydroxyethyl)nicotinamide. Because it is chemically identical to the analyte, it co-elutes during chromatography and exhibits similar ionization behavior in the mass spectrometer.[2] However, due to the mass difference imparted by the deuterium (B1214612) atoms, it is distinguishable by the mass spectrometer.[2] This allows for the calculation of a response ratio (analyte peak area / internal standard peak area), which corrects for:

• Matrix Effects: Variations in ionization efficiency caused by co-eluting compounds from the biological matrix (e.g., plasma, urine, tissue homogenates).[2]

• Ion Suppression or Enhancement: Reduction or increase in the analyte signal due to the presence of other compounds in the sample.[3]

• Variability in Sample Preparation: Inconsistencies during extraction, evaporation, and reconstitution steps.

• Instrumental Fluctuations: Minor changes in injection volume or mass spectrometer performance over the course of an analytical run.[2]

The concentration of the internal standard is a critical parameter that must be optimized during method development and held constant throughout the validation and application of the bioanalytical method.[1][4] An appropriately chosen concentration will ensure a stable and reproducible signal that is sufficient for accurate quantification across the entire calibration range without interfering with the analyte signal.

Experimental Protocols: Determining the Optimal Concentration of N-(2-Hydroxyethyl)nicotinamide-d4

The optimal concentration of N-(2-Hydroxyethyl)nicotinamide-d4 is specific to the analytical method and should be determined experimentally. The following protocol outlines the steps for selecting and validating the internal standard concentration.

2.1. Materials and Reagents

• N-(2-Hydroxyethyl)nicotinamide (analyte) reference standard

• N-(2-Hydroxyethyl)nicotinamide-d4 (internal standard) reference standard

• LC-MS grade methanol, acetonitrile, water, and formic acid (or other appropriate mobile phase constituents)

• Control biological matrix (e.g., drug-free plasma, urine)

• Standard laboratory equipment (pipettes, vortex mixer, centrifuge, etc.)

• LC-MS/MS system

2.2. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of N-(2-Hydroxyethyl)nicotinamide and dissolve it in 1 mL of a suitable solvent (e.g., methanol) to create a 1 mg/mL stock solution.[1]

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of N-(2-Hydroxyethyl)nicotinamide-d4 and dissolve it in 1 mL of a suitable solvent (e.g., methanol) to create a 1 mg/mL stock solution.[1]

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the analyte stock solution to create calibration standards and quality control (QC) samples that cover the expected concentration range of the study samples.

• Internal Standard Working Solutions: Prepare a series of internal standard working solutions at different concentrations (e.g., 10 ng/mL, 50 ng/mL, 100 ng/mL, 500 ng/mL, 1000 ng/mL) by diluting the internal standard stock solution. The appropriate concentrations to test will depend on the sensitivity of the mass spectrometer and the expected analyte concentrations.

2.3. Experimental Workflow for Concentration Selection

The goal is to find a concentration that provides a consistent and robust signal across all samples without causing detector saturation or significant ion suppression of the analyte.

• Sample Preparation:

  • Prepare three sets of samples: blank matrix, a low QC sample, and a high QC sample.

  • For each set, spike with one of the internal standard working solution concentrations. A common procedure is to add a small volume of the internal standard working solution (e.g., 10 µL) to the biological matrix sample (e.g., 100 µL).[1]

  • Perform the sample extraction procedure (e.g., protein precipitation with acetonitrile).[1]

• LC-MS/MS Analysis:

  • Analyze the extracted samples using the developed LC-MS/MS method.

  • Monitor the multiple reaction monitoring (MRM) transitions for both the analyte and the internal standard.[1]

• Data Evaluation:

  • Signal Intensity: The peak area of the internal standard should be sufficiently high to ensure good peak shape and reproducibility but not so high that it causes detector saturation.

  • Response Ratio Consistency: The ratio of the analyte peak area to the internal standard peak area should be consistent and proportional to the analyte concentration.

  • Linearity: Prepare a full calibration curve using the selected internal standard concentration. The curve should have a correlation coefficient (r²) of ≥ 0.99.

2.4. Validation of the Selected Internal Standard Concentration

Once a preliminary concentration is selected, it must be validated according to regulatory guidelines (e.g., FDA, EMA).[5][6] This involves assessing the accuracy and precision of the method using the chosen internal standard concentration.

Data Presentation

The following tables provide a template for organizing the data generated during the determination and validation of the internal standard concentration.

Table 1: Evaluation of Internal Standard Signal Intensity

IS Concentration (ng/mL)	Blank Matrix Peak Area	Low QC Peak Area	High QC Peak Area	Comments (e.g., Peak Shape, Reproducibility)
10
50
100
500
1000

Table 2: Assessment of Analyte Response with a Fixed Internal Standard Concentration

Internal Standard Concentration: [Selected Concentration] ng/mL

Analyte Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Response Ratio (Analyte Area / IS Area)
LLOQ
Low QC
Mid QC
High QC
ULOQ

Table 3: Calibration Curve Linearity

Internal Standard Concentration: [Selected Concentration] ng/mL

Standard Concentration (ng/mL)	Response Ratio
Std 1 (LLOQ)
Std 2
Std 3
Std 4
Std 5
Std 6
Std 7
Std 8 (ULOQ)
Linearity (r²)

Visualization of the Experimental Workflow

Caption: Workflow for Determining the Optimal Internal Standard Concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. texilajournal.com [texilajournal.com]
• 4. database.ich.org [database.ich.org]
• 5. jneonatalsurg.com [jneonatalsurg.com]
• 6. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]

Application Notes and Protocols for the Detection of N-(2-Hydroxyethyl)nicotinamide-d4 by Mass Spectrometry

These application notes provide a detailed protocol for the quantification of N-(2-Hydroxyethyl)nicotinamide-d4 in biological matrices, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This deuterated compound is primarily used as an internal standard for the accurate quantification of its non-labeled counterpart, N-(2-Hydroxyethyl)nicotinamide, a metabolite of nicotinamide (B372718).

Introduction

N-(2-Hydroxyethyl)nicotinamide is a derivative of nicotinamide (Vitamin B3) and is involved in the nicotinamide adenine (B156593) dinucleotide (NAD+) metabolism.[1][2] Accurate quantification of such metabolites is crucial for studying cellular bioenergetics, metabolic disorders, and the efficacy of therapeutic interventions. Stable isotope-labeled internal standards, like N-(2-Hydroxyethyl)nicotinamide-d4, are essential for correcting for matrix effects and variations during sample preparation and analysis in LC-MS/MS assays, ensuring high accuracy and precision.

This document outlines the necessary parameters and procedures for the robust detection of N-(2-Hydroxyethyl)nicotinamide-d4, intended for researchers, scientists, and professionals in drug development.

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is suitable for the extraction of N-(2-Hydroxyethyl)nicotinamide and its deuterated internal standard from plasma samples.

Materials:

• Human plasma (or other biological matrix)

• N-(2-Hydroxyethyl)nicotinamide-d4 (internal standard working solution)

• Acetonitrile (B52724), HPLC grade, chilled at -20°C

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the N-(2-Hydroxyethyl)nicotinamide-d4 internal standard working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

• Vortex for 20 seconds and centrifuge at 14,000 rpm for 5 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Parameters

Table 1: Liquid Chromatography Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B for 0.5 min, ramp to 95% B over 3.5 min, hold at 95% B for 1 min, return to 5% B and re-equilibrate for 2 min.

Mass Spectrometry (MS) Parameters

Detection is performed using a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source in positive ion mode. The following parameters are a starting point and should be optimized for the specific instrument used.

Table 2: Mass Spectrometry General Parameters

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
N-(2-Hydroxyethyl)nicotinamide	167.1	122.1	100	25	15
N-(2-Hydroxyethyl)nicotinamide-d4	171.1	126.1	100	25	15
N-(2-Hydroxyethyl)nicotinamide	167.1	95.1	100	25	20
N-(2-Hydroxyethyl)nicotinamide-d4	171.1	99.1	100	25	20

Note: The precursor ion for N-(2-Hydroxyethyl)nicotinamide ([M+H]+) is approximately 167.1 Da. The d4-labeled internal standard will have a precursor ion of approximately 171.1 Da. The product ions are predicted based on the fragmentation of the nicotinamide core and the hydroxyethyl (B10761427) side chain. These values should be optimized empirically on the specific mass spectrometer being used.

Data Presentation

The following table summarizes the key quantitative parameters for the detection of N-(2-Hydroxyethyl)nicotinamide-d4 and its non-labeled analog.

Table 4: Summary of Quantitative Mass Spectrometry Parameters

Analyte	Q1 (m/z)	Q3 (m/z) - Quantifier	Q3 (m/z) - Qualifier
N-(2-Hydroxyethyl)nicotinamide	167.1	122.1	95.1
N-(2-Hydroxyethyl)nicotinamide-d4	171.1	126.1	99.1

Visualizations

Experimental Workflow

Caption: Experimental workflow for sample preparation and analysis.

NAD+ Metabolism Context

Caption: Simplified overview of NAD+ metabolism.

References

• 1. bevital.no [bevital.no]
• 2. PubChemLite - N-(2-hydroxyethyl)isonicotinamide (C8H10N2O2) [pubchemlite.lcsb.uni.lu]

Application Notes and Protocols for the Quantitative Assay of N-(2-Hydroxyethyl)nicotinamide-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterated analog of N-(2-Hydroxyethyl)nicotinamide, a primary metabolite of the anti-anginal drug Nicorandil.[1] Due to its isotopic labeling, N-(2-Hydroxyethyl)nicotinamide-d4 is an ideal internal standard for quantitative bioanalytical assays, particularly those employing liquid chromatography-mass spectrometry (LC-MS/MS).[2][3] Its use allows for precise and accurate quantification of its non-deuterated counterpart in complex biological matrices by correcting for variability in sample preparation and instrument response.

These application notes provide a detailed protocol for the quantification of N-(2-Hydroxyethyl)nicotinamide in plasma samples using N-(2-Hydroxyethyl)nicotinamide-d4 as an internal standard. The methodology is based on established LC-MS/MS techniques for related compounds.[4][5]

Signaling Pathway Context: The NAD+ Salvage Pathway

N-(2-Hydroxyethyl)nicotinamide is structurally related to nicotinamide (B372718), a form of Vitamin B3 and a key precursor in the biosynthesis of Nicotinamide Adenine (B156593) Dinucleotide (NAD+). NAD+ is a critical coenzyme in cellular metabolism and a substrate for various signaling enzymes.[6][7][8] The primary route for NAD+ synthesis in mammals is the salvage pathway, which recycles nicotinamide.[8][9] Understanding this pathway is crucial when studying the metabolism and potential effects of nicotinamide derivatives.

Caption: The NAD+ Salvage Pathway illustrating the recycling of nicotinamide.

Quantitative Assay Protocol

This protocol outlines a method for the quantification of N-(2-Hydroxyethyl)nicotinamide in human plasma using N-(2-Hydroxyethyl)nicotinamide-d4 as an internal standard via LC-MS/MS.

Materials and Reagents

• N-(2-Hydroxyethyl)nicotinamide (Analyte)

• N-(2-Hydroxyethyl)nicotinamide-d4 (Internal Standard, IS)[10]

• Human Plasma (with appropriate anticoagulant, e.g., K2EDTA)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic Acid (FA), LC-MS grade

• Water, LC-MS grade

• 96-well protein precipitation plates[4]

• 96-well collection plates

• Autosampler vials

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer

• Analytical Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

Standard Solutions Preparation

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve N-(2-Hydroxyethyl)nicotinamide in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve N-(2-Hydroxyethyl)nicotinamide-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 (v/v) ACN:Water to create calibration standards. Prepare a working solution of the internal standard at an appropriate concentration (e.g., 100 ng/mL) in the same diluent.

Sample Preparation: Protein Precipitation

• Aliquot 50 µL of plasma samples, calibration standards, and quality control (QC) samples into the wells of a 96-well protein precipitation plate.

• Add 150 µL of the internal standard working solution in acetonitrile to each well.

• Mix thoroughly by vortexing for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean 96-well collection plate.

• Dilute the supernatant 1:1 with water containing 0.1% formic acid.

• Transfer the final samples to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography Parameters:

Parameter	Value
Column	C18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	5% B to 95% B over 3 min, hold for 1 min, re-equilibrate for 1.5 min

Mass Spectrometry Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
N-(2-Hydroxyethyl)nicotinamide	167.1	122.1	0.1	20	15
N-(2-Hydroxyethyl)nicotinamide-d4	171.1	126.1	0.1	20	15

Data Analysis and Quantification

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a linear regression with 1/x² weighting.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the quantitative analysis.

Representative Quantitative Data

The following tables represent typical data obtained from this quantitative assay.

Table 1: Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	50,000	0.025
5	6,300	51,000	0.124
10	12,800	50,500	0.253
50	64,500	49,800	1.295
100	130,000	50,200	2.590
500	655,000	49,500	13.232
1000	1,320,000	50,800	25.984

Linear Regression: y = 0.026x + 0.001 (R² > 0.995)

Table 2: Assay Performance Characteristics

Parameter	Result
Linear Range	1 - 1000 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	± 15%
Matrix Effect	Minimal
Recovery	> 90%

Conclusion

This document provides a comprehensive guide for the development and implementation of a robust quantitative assay for N-(2-Hydroxyethyl)nicotinamide in plasma using its deuterated analog, N-(2-Hydroxyethyl)nicotinamide-d4, as an internal standard. The detailed protocol and representative data serve as a valuable resource for researchers in drug metabolism, pharmacokinetics, and related fields. The use of a stable isotope-labeled internal standard ensures high accuracy and precision, which is critical for regulatory submissions and clinical studies.

References

• 1. Buy N-(2-Hydroxyethyl)nicotinamide (EVT-1178873) | 6265-73-2 [evitachem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Role of NAD+ in regulating cellular and metabolic signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. N-(2-Hydroxyethyl)nicotinamide-d4 | LGC Standards [lgcstandards.com]

Technical Notes & Optimization

Overcoming isotopic interference with N-(2-Hydroxyethyl)nicotinamide-d4

Welcome to the technical support center for N-(2-Hydroxyethyl)nicotinamide-d4. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in overcoming isotopic interference and other challenges during the LC-MS/MS analysis of N-(2-Hydroxyethyl)nicotinamide.

Frequently Asked Questions (FAQs)

Q1: What is N-(2-Hydroxyethyl)nicotinamide-d4 and why is it used?

A1: N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterium-labeled form of N-(2-Hydroxyethyl)nicotinamide, a metabolite of nicotinamide (B372718) (Vitamin B3). It is used as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry analysis.[1][2][3] A SIL-IS is the gold standard for bioanalysis because it has nearly identical chemical and physical properties to the unlabeled analyte, meaning it behaves similarly during sample extraction, chromatography, and ionization.[4] This similarity allows it to accurately correct for variability in the analytical process, leading to highly precise and accurate quantification.[4]

Q2: What is isotopic interference (crosstalk) in the context of this assay?

A2: Isotopic interference, or crosstalk, occurs when the signal from the unlabeled analyte (N-(2-Hydroxyethyl)nicotinamide) contributes to the signal of the deuterated internal standard (N-(2-Hydroxyethyl)nicotinamide-d4).[5][6] This happens because naturally occurring heavy isotopes (like ¹³C) in the high-concentration analyte can produce a signal at the same mass-to-charge ratio (m/z) as the lower-concentration internal standard. This "signal bleed" can artificially inflate the internal standard's response, leading to non-linear calibration curves and inaccurate quantification, especially at the lower and upper limits of the curve.[5][7]

Q3: How do I experimentally check for isotopic interference?

A3: A crosstalk experiment is essential to quantify the level of interference. This involves preparing and analyzing two specific samples:

• Analyte to IS Crosstalk: A blank matrix sample spiked with the analyte at the highest concentration you expect to measure (Upper Limit of Quantification, ULOQ), but with no internal standard.

• IS to Analyte Crosstalk: A blank matrix sample spiked with the internal standard at its working concentration, but with no analyte.

Analyze these samples and measure the signal response in both the analyte and internal standard MRM channels. An ideal result shows zero signal in the channel where the compound was not added. A significant signal indicates crosstalk that must be addressed.

Q4: My crosstalk experiment shows significant interference from my analyte to my internal standard. What are my options?

A4: You have several strategies to mitigate this interference:

• Increase IS Concentration: A higher concentration of the internal standard can diminish the relative contribution of the analyte's isotopic signal, reducing bias. However, this increases costs.[5]

• Optimize Chromatography: Ensure the analyte and internal standard peaks are sharp and perfectly co-elute. Even slight separation can cause differential ionization suppression, worsening the issue.[8]

• Select a Different Product Ion: Investigate alternative, less abundant fragment ions for the internal standard that have a lower potential for isotopic contribution from the analyte.[5][7] This requires re-optimizing collision energies.

• Apply Mathematical Correction: If interference is predictable and consistent, correction factors derived from the crosstalk experiment can be applied to the data post-acquisition.[9]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Non-linear calibration curve (especially at high concentrations)	Analyte signal is contributing to the internal standard signal (crosstalk).	Perform a crosstalk experiment (see FAQ Q3). If interference is confirmed, increase the IS concentration or select a different, non-interfering product ion for the IS.[5][7]
Poor Peak Shape (Tailing or Fronting)	Column overload, incompatible sample solvent, secondary interactions with the column.	Dilute the sample. Ensure the reconstitution solvent is weaker than the initial mobile phase. Adjust mobile phase pH to ensure the analyte is in a single ionic state.
High Background Signal / Matrix Effects	Inefficient sample cleanup, co-elution with endogenous matrix components (e.g., phospholipids).	Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step instead of simple protein precipitation.[10][11] Modify the chromatographic gradient to better separate the analyte from matrix interferences.
Inconsistent Internal Standard Response	Poor sample mixing, inconsistent extraction recovery, ion suppression/enhancement.	Ensure the internal standard is added as early as possible and thoroughly vortexed. Check for co-eluting matrix components by post-column infusion. Perfect co-elution of the analyte and IS is critical to compensate for matrix effects.[8]
Low Sensitivity / Weak Signal	Suboptimal MS parameters, inefficient ionization, poor fragmentation.	Perform direct infusion of the analyte and IS to optimize ESI source parameters (e.g., spray voltage, gas flows) and MRM parameters (collision energy, declustering potential). Adjust mobile phase pH or additives (e.g., formic acid, ammonium (B1175870) formate) to promote better ionization.

Data Presentation: Parameters & Tables

Table 1: Predicted MRM Transitions for LC-MS/MS Analysis

Note: These are predicted transitions based on the compound's structure and common fragmentation patterns of related molecules. They must be empirically optimized on your instrument.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Proposed Role
N-(2-Hydroxyethyl)nicotinamide	167.1	123.1	Quantifier
N-(2-Hydroxyethyl)nicotinamide	167.1	80.1	Qualifier
N-(2-Hydroxyethyl)nicotinamide-d4	171.1	127.1	Internal Standard

Table 2: Example Crosstalk Assessment Data

This table illustrates how to present the results from a crosstalk experiment. The goal is for the "% Contribution" to be as low as possible (ideally <1-2%).

Sample Spiked	MRM Channel Monitored	Peak Area	% Contribution
Analyte at ULOQ	Analyte (167.1 → 123.1)	2,500,000	N/A
Analyte at ULOQ	Internal Standard (171.1 → 127.1)	50,000	2.0%
IS at Working Conc.	Internal Standard (171.1 → 127.1)	1,800,000	N/A
IS at Working Conc.	Analyte (167.1 → 123.1)	900	0.036%

Experimental Protocols

Protocol 1: Plasma Sample Preparation (Protein Precipitation)

This protocol is a general starting point based on methods for related nicotinamide metabolites and requires optimization for your specific application.[1][4]

• Label 1.5 mL microcentrifuge tubes for standards, quality controls (QCs), and unknown samples.

• To 100 µL of plasma, add 20 µL of N-(2-Hydroxyethyl)nicotinamide-d4 working solution. Vortex briefly.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 250 µL of the clear supernatant to a clean 96-well plate or autosampler vials.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B). Mix thoroughly.

• The sample is now ready for injection into the LC-MS/MS system.

Protocol 2: Example LC-MS/MS Conditions

These conditions are based on typical methods for analyzing polar nicotinamide metabolites and should be adapted for your specific instrument and column.[1]

Parameter	Recommended Setting
LC System	UPLC/HPLC system capable of binary gradients
Column	C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B for 0.5 min, ramp to 95% B over 3 min, hold 1 min, return to 5% B and re-equilibrate
Flow Rate	0.4 mL/min
Column Temp	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	See Table 1 (Requires optimization)
Source Temp	500°C
Spray Voltage	3.5 kV

Visualizations: Pathways and Workflows

Caption: Simplified metabolic origin of the analyte.

References

• 1. Simultaneous determination of nicotinamide and N1 -methylnicotinamide in human serum by LC-MS/MS to associate their serum concentrations with obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. researchgate.net [researchgate.net]
• 5. Buy N-(2-Hydroxyethyl)nicotinamide | 6265-73-2 [smolecule.com]
• 6. researchgate.net [researchgate.net]
• 7. PubChemLite - N-(2-hydroxyethyl)nicotinamide (C8H10N2O2) [pubchemlite.lcsb.uni.lu]
• 8. mdpi.com [mdpi.com]
• 9. The first fully optimized and validated SPE-LC-MS/MS method for determination of the new-generation neonicotinoids in surface water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Simultaneous quantification of niacin and its three main metabolites in human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects in Nicotinamide Quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify, understand, and minimize matrix effects in the quantification of nicotinamide (B372718) using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Section 1: Frequently Asked Questions (FAQs)

Q1: What is a "matrix effect" in LC-MS/MS analysis?

A: A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix (e.g., plasma, urine, tissue homogenate).[1][2] This phenomenon can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise the accuracy, precision, and sensitivity of the quantitative assay.[3][4][5] Ion suppression is the more commonly observed effect.[6]

Q2: Why is nicotinamide quantification particularly susceptible to matrix effects?

A: Nicotinamide is a polar molecule, which can make its retention on traditional reversed-phase chromatography columns challenging.[7] This can lead to its elution in the early part of the chromatogram, where many endogenous polar interferences, such as salts and phospholipids (B1166683), also elute.[8] Furthermore, bioanalytical methods using electrospray ionization (ESI) are highly susceptible to matrix effects, and ESI is a common ionization technique for this type of analysis.[6]

Q3: What are the common signs of matrix effects in my data?

A: The presence of matrix effects can manifest in several ways, including:

• Poor accuracy and precision in quality control (QC) samples.

• Lack of reproducibility between different lots of biological matrix.

• Decreased assay sensitivity.

• Non-linear calibration curves.[8]

• Inconsistent peak areas for the internal standard.

• Chromatographic peak tailing or retention time shifts.

Q4: What are the primary sources of interference in biological matrices?

A: The primary sources of interference are endogenous and exogenous substances within the sample.

• Endogenous Substances: Phospholipids are a major cause of ion suppression, particularly in plasma and tissue samples.[6][9] Other sources include proteins, salts, urea, and other small molecule metabolites.[6]

• Exogenous Substances: These can include anticoagulants used during sample collection (e.g., EDTA, heparin), co-administered drugs, and components from dosing vehicles used in preclinical studies, such as PEG400 or Tween 80.[8]

Q5: How do I quantitatively assess the matrix effect for my assay?

A: The matrix effect should be evaluated during method validation as recommended by regulatory guidelines.[3][10][11] The most common quantitative method is the post-extraction spike, where the "Matrix Factor" (MF) is calculated.[8][12] This involves comparing the peak response of an analyte spiked into a blank, extracted matrix with the response of the analyte in a neat (pure) solvent.

Matrix Factor (MF) Calculation:

• Set A: Peak response of the analyte in a neat solution.

• Set B: Peak response of the analyte spiked into a pre-extracted blank matrix sample.

• Formula: Matrix Factor = B / A

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

The Internal Standard (IS) normalized MF should also be calculated to ensure the IS is compensating for the variability. The coefficient of variation (CV%) of the IS-normalized MF across at least six different lots of matrix should not exceed 15%.

Section 2: Troubleshooting Guides

Guide 1: My signal is suppressed or highly variable. How do I identify the cause?

If you suspect matrix effects are impacting your nicotinamide assay, a systematic approach is necessary. The following workflow can help you diagnose the issue.

Caption: Troubleshooting workflow for identifying and addressing matrix effects.

Guide 2: How can I minimize matrix effects through sample preparation?

Improving sample preparation is the most effective way to remove interfering matrix components before LC-MS/MS analysis.[6][12][13][14] The three most common techniques are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Technique	Principle	Advantages	Disadvantages for Nicotinamide Analysis
Protein Precipitation (PPT)	A water-miscible organic solvent (e.g., acetonitrile) or acid is added to precipitate proteins, which are then removed by centrifugation.[6]	Simple, fast, inexpensive, easy to automate.[6][15]	Non-selective; significant interferences, especially phospholipids, may remain in the supernatant, causing ion suppression.[6][13]
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between the aqueous sample and an immiscible organic solvent based on polarity and pH.[6]	More selective than PPT; effectively removes non-polar interferences like phospholipids and salts.[6][9][16]	Can have lower recovery for polar analytes like nicotinamide; more labor-intensive and harder to automate than PPT.[9]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away. The analyte is then eluted with a different solvent.[6]	Highly selective, provides the cleanest extracts, and allows for sample concentration.[12][17][18]	Most complex and expensive method; requires significant method development to select the appropriate sorbent and optimize wash/elution steps.

This protocol is adapted from methodologies that prioritize the removal of phospholipids for polar analytes.[6][9]

• Sample Acidification: To 200 µL of plasma sample in a microcentrifuge tube, add 20 µL of 1M formic acid to acidify the sample. This improves the extraction of nicotinamide and the removal of phospholipids.[9]

• Internal Standard Addition: Add the internal standard (ideally, a stable isotope-labeled nicotinamide like Nam-d4) to the sample.[19]

• Vortex: Briefly vortex the sample (approx. 15 seconds) to mix.

• Solvent Addition: Add 1 mL of a non-polar organic solvent (e.g., methyl tert-butyl ether, MTBE) to the tube.[6][9]

• Extraction: Vortex vigorously for 2 minutes to ensure thorough mixing and partitioning of the components.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C. This will separate the sample into three layers: an upper organic layer, a middle protein disk, and a lower aqueous layer.

• Freezing (Optional but recommended): Place the samples in a -80°C freezer for 15-20 minutes to freeze the lower aqueous layer, making it easier to decant the organic layer.

• Supernatant Transfer: Carefully transfer the upper organic layer (which contains lipids and other non-polar interferences) to a waste container.

• Evaporation (if necessary for the next step): If a second extraction step is performed, proceed directly. If the analyte of interest is in the remaining aqueous phase, it may require further processing. Note: This example focuses on removing interfering lipids. A different solvent system would be required to extract nicotinamide itself into the organic phase.

• Reconstitution: For methods where the analyte is extracted and the solvent evaporated, reconstitute the dried extract in a mobile phase-compatible solution before injection.

Guide 3: How do I use an internal standard to compensate for matrix effects?

The use of an appropriate internal standard (IS) is crucial for compensating for, but not eliminating, matrix effects.[6] A Stable Isotope-Labeled Internal Standard (SIL-IS) is the gold standard because it has nearly identical chemical properties and chromatographic retention time to the analyte.[3][20][21] Therefore, it experiences the same degree of ion suppression or enhancement, allowing for an accurate ratio-based quantification.[3][6]

Caption: Principle of matrix effect compensation using a SIL-IS.

Guide 4: Can I solve the problem by changing my LC conditions?

Yes, optimizing chromatography is a valuable strategy, especially when extensive sample cleanup is not feasible.[22][23] The goal is to achieve chromatographic separation between nicotinamide and the interfering components from the matrix.[3][22]

• Modify the Gradient: A slower, more shallow gradient can increase the resolution between peaks. Try to move the nicotinamide peak away from the solvent front, where most polar interferences elute.

• Change Column Chemistry: Since nicotinamide and its metabolites are polar, standard C18 columns may provide insufficient retention.[7] Consider alternative chemistries:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): Excellent for retaining and separating very polar compounds.[19]

  • Mixed-Mode Chromatography: Columns with both reversed-phase and ion-exchange properties can offer unique selectivity.[7][18]

  • Pentafluorophenyl (PFP) or Cyano (CN) Phases: These can provide different selectivity for polar analytes compared to C18.

• Sample Dilution: A simple approach is to dilute the final extract.[22][23] This reduces the concentration of both the analyte and the interfering matrix components. This is only viable if your assay has sufficient sensitivity to keep nicotinamide above the lower limit of quantification (LLOQ).[6]

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. Matrix effects and selectivity issues in LC-MS-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. longdom.org [longdom.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Assessment of matrix effects and determination of niacin in human plasma using liquid-liquid extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmacompass.com [pharmacompass.com]
• 11. fda.gov [fda.gov]
• 12. longdom.org [longdom.org]
• 13. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 16. researchgate.net [researchgate.net]
• 17. [Improvement of Nicotinic Acid and Nicotinamide Analysis in Meats and Meat Products by HPLC and LC-MS/MS with Solid-Phase Extraction] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. A Method to Monitor the NAD+ Metabolome—From Mechanistic to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. isotope-labeled internal standards: Topics by Science.gov [science.gov]
• 21. Quantitative analysis of the effects of nicotinamide phosphoribosyltransferase induction on the rates of NAD+ synthesis and breakdown in mammalian cells using stable isotope-labeling combined with mass spectrometry | PLOS One [journals.plos.org]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. eijppr.com [eijppr.com]

Technical Support Center: Optimizing LC Gradient for Nicotinamide and Internal Standard Separation

Welcome to the technical support center for optimizing liquid chromatography (LC) gradients for the separation of nicotinamide (B372718) and your chosen internal standard. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when selecting an internal standard for nicotinamide quantification?

A1: The ideal internal standard (IS) should be structurally and chemically similar to nicotinamide to compensate for variations in sample preparation and analysis. Key characteristics include:

• Structural Analogy: It should be a close structural analog that co-elutes near nicotinamide but is well-resolved.

• Similar Ionization Efficiency: In LC-MS, the IS should have a similar ionization response to nicotinamide in the chosen ion source.

• Stability: The IS must be stable throughout the entire analytical process, from sample extraction to final detection.

• Non-endogenous: It should not be naturally present in the samples being analyzed.[1]

• Commercial Availability: The internal standard should be readily available in high purity.

A commonly used internal standard for nicotinamide analysis is N1-ethylnicotinamide (NEN) or isotopically labeled nicotinamide (e.g., nicotinamide-d4).[2][3]

Q2: Which type of HPLC column is most suitable for separating nicotinamide and its internal standard?

A2: Reversed-phase (RP) columns, particularly C18 columns, are the most frequently used for the separation of nicotinamide and its related compounds.[2][4][5][6] These columns offer good retention and separation for these moderately polar analytes. For highly hydrophilic metabolites of nicotinamide, alternative column chemistries like pentabromobenzyl (PBr) columns can provide enhanced retention and improved peak shape.[7]

Q3: What are typical mobile phase compositions for nicotinamide separation?

A3: The mobile phase for reversed-phase separation of nicotinamide typically consists of a mixture of an aqueous buffer and an organic modifier.

• Aqueous Phase: Often water with an acidic modifier like formic acid (0.1%) or a buffer such as ammonium (B1175870) formate (B1220265) or phosphate (B84403) buffer is used to control pH and improve peak shape.[5][7][8]

• Organic Modifier: Acetonitrile (B52724) or methanol (B129727) are the most common organic solvents used.[2][4][8] The proportion of the organic modifier is adjusted during the gradient elution to achieve the desired separation.

Troubleshooting Guide

Problem 1: Poor Peak Shape (Tailing or Fronting)

Poor peak shape can significantly impact the accuracy and precision of quantification.

dot

Caption: Troubleshooting workflow for poor peak shape.

Potential Cause	Troubleshooting Step	Rationale
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to be at least 2 pH units away from the pKa of nicotinamide (~3.3).[9]	Operating near the pKa of an analyte can lead to inconsistent ionization and peak tailing.
Column Overload	Reduce the injection volume or dilute the sample.[10][11][12]	Injecting too much sample can saturate the stationary phase, leading to broadened and asymmetric peaks.
Secondary Interactions	Add a competing base like triethylamine (B128534) (TEA) to the mobile phase (e.g., 0.1%).[4]	Residual silanol (B1196071) groups on the silica-based column can interact with basic analytes, causing tailing. TEA can help to mask these sites.
Column Contamination or Degradation	Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol). If the problem persists, the column may need to be replaced.[11][13]	Contaminants from previous injections can accumulate on the column, affecting peak shape.
Sample Solvent Effects	Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.	If the sample solvent is much stronger than the mobile phase, it can cause the analyte band to spread, resulting in distorted peaks.

Problem 2: Poor Resolution Between Nicotinamide and Internal Standard

Inadequate separation between the analyte and the internal standard can lead to inaccurate integration and quantification.

dot

Caption: Troubleshooting workflow for poor resolution.

Potential Cause	Troubleshooting Step	Rationale
Inadequate Gradient Program	Decrease the gradient slope (i.e., make the increase in organic solvent percentage per unit of time smaller).[14]	A shallower gradient provides more time for the analytes to interact with the stationary phase, improving separation.
Suboptimal Mobile Phase Composition	Adjust the initial percentage of the organic modifier. A lower starting percentage can increase retention and improve the separation of early eluting peaks.	This allows for better separation of less retained compounds like nicotinamide.
High Flow Rate	Reduce the flow rate.[10]	A lower flow rate can increase the efficiency of the separation by allowing more time for mass transfer between the mobile and stationary phases.
Insufficient Column Efficiency	Use a column with a smaller particle size or a longer column length.	Smaller particles and longer columns provide more theoretical plates, leading to sharper peaks and better resolution.

Problem 3: Inconsistent Retention Times

Shifting retention times can compromise peak identification and quantification.

dot

Caption: Troubleshooting workflow for inconsistent retention times.

Potential Cause	Troubleshooting Step	Rationale
Insufficient Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. This may require increasing the post-run equilibration time.[14]	A non-equilibrated column will lead to variable retention times from one injection to the next.
Mobile Phase Composition Changes	Prepare fresh mobile phase daily and keep the reservoirs sealed to prevent evaporation of the more volatile organic component.	Changes in the mobile phase composition will directly affect the retention of analytes.
Pump Malfunction	Check for pressure fluctuations, which may indicate issues with pump seals, check valves, or air bubbles in the system.[13]	An unstable flow rate will cause retention times to drift.
Temperature Fluctuations	Use a column oven to maintain a constant temperature.[10]	Retention times are sensitive to changes in temperature.

Experimental Protocols

Below are example protocols for the separation of nicotinamide. These should be adapted and optimized for your specific instrumentation and application.

Protocol 1: Isocratic RP-HPLC Method

This protocol is adapted from a method for the simultaneous estimation of Nicotinamide and Salicylic Acid.[4]

• Column: Chromatopak C18 (250mm x 4.6 mm, 5 µm)

• Mobile Phase: Methanol and Water (containing 0.1% Triethylamine and 0.15 g/L Hexane Sulfonic Acid, pH adjusted to 3.0 with Glacial Acetic Acid) in a ratio of 40:60 (v/v).[4]

• Flow Rate: 1.0 ml/min[4]

• Detection: UV at 268 nm[8]

• Temperature: 40 °C[8]

Protocol 2: Gradient RP-HPLC Method for Nicotinamide Metabolites

This protocol is based on a method for separating highly hydrophilic nicotinamide metabolites.[7]

• Column: COSMOSIL PBr (150 mm x 3.0 mm, 3 µm)[7]

• Mobile Phase A: 10 mM Ammonium Formate in water

• Mobile Phase B: 10 mM Ammonium Formate in 90% Acetonitrile

• Gradient Program:

  • 0-5 min: 0% B

  • 5-20 min: 0% to 90% or 100% B

  • 20-20.1 min: 90% or 100% to 0% B

  • 20.1-30 min: 0% B (re-equilibration)[7]

• Flow Rate: 0.4 mL/min[7]

• Temperature: 40 °C[7]

• Detection: LC-MS

Quantitative Data Summary

The following tables summarize typical validation parameters reported in the literature for nicotinamide analysis.

Table 1: Linearity Data for Nicotinamide

Concentration Range (µg/ml)	Correlation Coefficient (R²)	Reference
225-315	0.9971	[4]

Table 2: HPLC Method Parameters for Nicotinamide and Internal Standard

Parameter	Method 1	Method 2
Analyte	N1-Methylnicotinamide (NMN)	Nicotinamide
Internal Standard	N1-ethylnicotinamide (NEN)	Salicylic Acid (as a co-analyte)
Column	Nucleosil 100-C18	Chromatopak C-18 (250mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile 22%, triethylamine 0.5%, 0.01 M sodium heptanesulfonate adjusted to pH 3.2	Methanol:Water (40:60 v/v) with 0.1% TEA and 0.15 gm Hexane sulphonic acid, pH 3.0
Elution Mode	Isocratic	Isocratic
Flow Rate	1 ml/min	1.0 ml/min
Detection	Spectrofluorimetry (Ex: 366 nm, Em: 418 nm)	UV at 226 nm
Retention Time (Analyte)	7.8 min	4.343 min
Retention Time (IS)	10 min	17.673 min
Reference	[2]	[4]

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of an HPLC method for the determination of urinary and plasma levels of N1-methylnicotinamide, an endogenous marker of renal cationic transport and plasma flow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. ijprt.org [ijprt.org]
• 5. scholarlycommons.augusta.edu [scholarlycommons.augusta.edu]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. Separation of highly hydrophilic nicotinamide metabolites using a COSMOSIL PBr column - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validation of HPLC and UHPLC methods for the simultaneous quantification of ferulic acid and nicotinamide in the presence of their degradation products - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. agilent.com [agilent.com]
• 10. m.youtube.com [m.youtube.com]
• 11. mastelf.com [mastelf.com]
• 12. Tailing on a Niacinamide assay - Chromatography Forum [chromforum.org]
• 13. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 14. mastelf.com [mastelf.com]

Improving signal intensity of N-(2-Hydroxyethyl)nicotinamide-d4 in MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing the mass spectrometry (MS) signal intensity of N-(2-Hydroxyethyl)nicotinamide-d4.

Troubleshooting Guide: Low Signal Intensity

Experiencing weak or no signal for N-(2-Hydroxyethyl)nicotinamide-d4? Follow this systematic guide to diagnose and resolve the issue.

dot

Caption: Systematic workflow for troubleshooting low MS signal of N-(2-Hydroxyethyl)nicotinamide-d4.

Frequently Asked Questions (FAQs)

Sample Preparation & Handling

Q1: My signal for N-(2-Hydroxyethyl)nicotinamide-d4 is weak. Could my sample concentration be the issue?

A1: Yes, sample concentration is a critical factor. If the concentration is too low, it may be below the instrument's limit of detection. Conversely, an excessively high concentration can lead to ion suppression, which also reduces the signal.[1] It is advisable to prepare a dilution series to determine the optimal concentration range for your instrument.

Q2: What is the best way to prepare samples from biological matrices (e.g., plasma, tissue) for analysis?

A2: For biological samples, protein precipitation is a common and effective first step. This can be followed by solid-phase extraction (SPE) for further cleanup if significant matrix effects are observed. A typical procedure involves adding a cold solvent like methanol (B129727) or acetonitrile (B52724) to the sample to precipitate proteins, centrifuging, and then analyzing the supernatant.

Q3: Could the deuterium (B1214612) label on N-(2-Hydroxyethyl)nicotinamide-d4 be exchanging with hydrogen from my solvent?

A3: This is a possibility, especially if the deuterium atoms are on labile sites like hydroxyl (-OH) or amine (-NH) groups.[2] For N-(2-Hydroxyethyl)nicotinamide-d4, the deuterium is on the pyridine (B92270) ring, which is generally stable. However, if you suspect deuterium-hydrogen exchange, you can investigate by incubating the standard in your sample matrix under different conditions (e.g., varying pH or temperature) and monitoring its mass spectrum for any mass shifts.[2]

Mass Spectrometry Parameters

Q4: Which ionization source and polarity should I use for N-(2-Hydroxyethyl)nicotinamide-d4?

A4: Electrospray ionization (ESI) is the preferred method for polar compounds like nicotinamide (B372718) and its derivatives.[3] Due to the basic nature of the pyridine ring, positive ion mode is generally recommended as it facilitates the formation of protonated molecules ([M+H]+), leading to a stronger signal.[3][4]

Q5: How can I optimize my ESI source parameters to improve the signal?

A5: Fine-tuning your ion source parameters is crucial. Key parameters to optimize include:

• Capillary Voltage: Adjust to maximize the signal for your specific analyte. A typical starting range for positive mode is 3-5 kV.[5][6]

• Nebulizing and Drying Gas: The flow rates and temperatures of these gases are critical for efficient desolvation. These should be optimized for your specific mobile phase composition and flow rate.[3]

• Sprayer Position: The position of the ESI needle relative to the MS inlet can significantly impact signal intensity and should be optimized.[7]

Q6: I am observing a stronger signal for my deuterated standard compared to the non-deuterated analyte. Is this normal?

A6: While often unexpected, it is possible to observe a stronger signal for a deuterated compound. This can be due to kinetic isotope effects during fragmentation in the mass spectrometer. The heavier deuterium-carbon bonds can alter the fragmentation pathways, potentially favoring the formation of a more abundant and stable product ion, leading to an enhanced signal in MS/MS experiments.[8]

Liquid Chromatography

Q7: What type of LC column and mobile phase is recommended for N-(2-Hydroxyethyl)nicotinamide-d4?

A7: Reversed-phase columns, such as a C18, are commonly used for the analysis of nicotinamide and its metabolites.[2] For mobile phases, a gradient of water and a polar organic solvent like acetonitrile or methanol is typical. The addition of a small amount of an acid, such as 0.1% formic acid , to the mobile phase is highly recommended. This helps to protonate the analyte, which significantly improves ionization efficiency in positive ESI mode and can also improve peak shape.[3]

Q8: I've noticed a slight shift in retention time between N-(2-Hydroxyethyl)nicotinamide-d4 and its non-deuterated analog. Is this a problem?

A8: A small retention time shift between a deuterated compound and its non-deuterated counterpart is a known phenomenon called the "chromatographic isotope effect".[2] Deuterated compounds sometimes elute slightly earlier. While this is not necessarily a problem, it is important to be aware of it, especially for accurate quantification. If the shift is significant, you may need to adjust your chromatographic conditions to ensure co-elution if it is being used as an internal standard for a non-deuterated analyte.[2]

Quantitative Data Summary

The following table summarizes typical LC-MS/MS parameters and performance data for the analysis of nicotinamide and related compounds, which can serve as a starting point for method development for N-(2-Hydroxyethyl)nicotinamide-d4.

Parameter	Nicotinamide (NAM)	Nicotinic Acid (NA)	NMN	Reference
LC Column	Gemini 3 µm C18	Gemini 3 µm C18	Agilent HILIC	[2][4]
Mobile Phase A	Water + 0.1% Formic Acid	Water + 0.1% Formic Acid	10 mM Ammonium Acetate	[2][4]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile + 0.1% Formic Acid	Acetonitrile	[2][4]
Ionization Mode	ESI Positive	ESI Positive	ESI Positive	[2][4]
Precursor Ion (m/z)	123	124	335.1	[4][9]
Product Ion (m/z)	80	80	123.1	[4][9]
Linearity Range	2 - 2000 ng/mL	2 - 2000 ng/mL	0.1 - 200 µM	[2][10]
LLOQ	10 ng/mL	10 ng/mL	~0.1 µM	[2][10]

Experimental Protocols

Representative Sample Preparation Protocol (Plasma)

This protocol is a general guideline for the extraction of nicotinamide-related compounds from plasma.

dot

Caption: A typical protein precipitation workflow for plasma samples.

General LC-MS/MS Method Parameters

The following parameters serve as a robust starting point for the analysis of N-(2-Hydroxyethyl)nicotinamide-d4.

dot

Caption: Recommended starting parameters for LC-MS/MS analysis.

References

• 1. A Method to Monitor the NAD+ Metabolome—From Mechanistic to Clinical Applications | MDPI [mdpi.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. benchchem.com [benchchem.com]
• 4. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 5. Quantitative mass spectrometry methods for pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. Quantifying the cellular NAD+ metabolome using a tandem liquid chromatography mass spectrometry approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bevital.no [bevital.no]
• 10. Targeted, LCMS-based Metabolomics for Quantitative Measurement of NAD+ Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

N-(2-Hydroxyethyl)nicotinamide-d4 stability in different biological matrices

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability of N-(2-Hydroxyethyl)nicotinamide-d4 in various biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of N-(2-Hydroxyethyl)nicotinamide-d4 in biological samples?

A1: The stability of N-(2-Hydroxyethyl)nicotinamide-d4 in biological matrices can be influenced by several factors, including:

• Temperature: Improper storage temperatures can lead to degradation.

• pH: Extreme pH conditions in the matrix or during sample processing can affect stability.

• Enzymatic Degradation: Endogenous enzymes in biological matrices like plasma or blood can metabolize the analyte.[1][2]

• Oxidation: Exposure to air and light can lead to oxidative degradation.[1][2]

• Isotopic Exchange: The deuterium (B1214612) labels (d4) may exchange with protons from the surrounding environment, a phenomenon known as back-exchange.[1]

Q2: What is isotopic exchange and how can it affect my results?

A2: Isotopic exchange is the replacement of deuterium atoms on your labeled internal standard with protons from the solvent or biological matrix.[3] This can lead to inaccurate quantification by:

• Decreasing the signal of the deuterated standard.

• Increasing the signal of the unlabeled analyte, leading to an overestimation of its concentration.

The likelihood of isotopic exchange depends on the position of the deuterium labels. Labels on heteroatoms (e.g., -OH, -NH) or on carbon atoms adjacent to carbonyl groups are more susceptible to exchange.[1]

Q3: My results for N-(2-Hydroxyethyl)nicotinamide-d4 are inconsistent. What are the potential causes?

A3: Inconsistent results can stem from several issues:

• Analyte Instability: The compound may be degrading during sample collection, processing, or storage.

• Differential Matrix Effects: Components in the biological matrix can suppress or enhance the ionization of the analyte and the internal standard to different extents, leading to variability.

• Chromatographic Issues: Poor chromatography can lead to co-elution with interfering substances. A slight difference in retention times between the deuterated and non-deuterated compound can also contribute to differential matrix effects.

• Inconsistent Sample Handling: Variations in sample collection, processing times, and storage conditions can introduce variability.

Troubleshooting Guides

Issue 1: Low Analyte Response or Signal Loss

Possible Cause	Troubleshooting Steps
Degradation during Sample Storage	1. Review storage conditions. Ensure samples are stored at or below -70°C for long-term storage. 2. Conduct freeze-thaw stability tests to determine if repeated freezing and thawing cycles are causing degradation. 3. Perform long-term stability studies at the intended storage temperature.
Degradation during Sample Processing	1. Minimize the time samples spend at room temperature. Process samples on an ice bath. 2. Evaluate the stability of the analyte in the processed sample (e.g., in the autosampler). 3. Ensure that any solvents or reagents used are fresh and of high purity.
Adsorption to Container Surfaces	1. Use silanized glassware or low-adsorption polypropylene (B1209903) tubes. 2. Evaluate the effect of different container materials on analyte recovery.

Issue 2: High Variability in Internal Standard Signal

Possible Cause	Troubleshooting Steps
Isotopic Exchange (Back-Exchange)	1. Incubate the deuterated internal standard in a blank matrix for a time equivalent to your sample preparation and analysis time. Analyze for any increase in the non-labeled compound.[1] 2. If exchange is confirmed, consider the pH of your extraction and mobile phases. Adjusting the pH to be more neutral may reduce exchange.
Differential Matrix Effects	1. Conduct a post-extraction addition experiment to assess the matrix effect. 2. Optimize the sample preparation method to remove more matrix components (e.g., use solid-phase extraction instead of protein precipitation). 3. Ensure co-elution of the analyte and internal standard. Adjust chromatographic conditions if necessary.
Purity of the Internal Standard	1. Verify the isotopic and chemical purity of your N-(2-Hydroxyethyl)nicotinamide-d4 standard. Request a certificate of analysis from the supplier. 2. Prepare a sample containing only the internal standard in a blank matrix and check for the presence of the unlabeled analyte.

Experimental Protocols

Protocol 1: Evaluation of Freeze-Thaw Stability

• Sample Preparation: Spike a known concentration of N-(2-Hydroxyethyl)nicotinamide-d4 into at least three replicates of the biological matrix (e.g., plasma, urine).

• Freeze-Thaw Cycles:

  • Freeze the samples at the intended storage temperature (e.g., -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat this freeze-thaw cycle for a predetermined number of cycles (e.g., 3 or 5).

• Analysis: After the final thaw, process the samples and analyze them using a validated bioanalytical method.

• Comparison: Compare the mean concentration of the freeze-thaw samples to that of freshly prepared control samples. The analyte is considered stable if the mean concentration is within ±15% of the nominal concentration.

Protocol 2: Evaluation of Short-Term (Bench-Top) Stability

• Sample Preparation: Spike a known concentration of N-(2-Hydroxyethyl)nicotinamide-d4 into at least three replicates of the biological matrix.

• Incubation: Leave the samples at room temperature for a specified period that reflects the expected duration of sample handling (e.g., 4, 8, or 24 hours).

• Analysis: After the incubation period, process and analyze the samples.

• Comparison: Compare the results to freshly prepared control samples to determine the extent of degradation.

Data Summary

Condition	Matrix/Solvent	Stability of Nicorandil (B1678753) (Parent Drug)	Reference
pH 2-10 (37°C)	Aqueous Solution	Relatively stable (half-life = 84-461 hours)	[4]
> pH 10	Aqueous Solution	Subject to specific base catalysis	[4]
Room Temperature (8 hours)	0.9% NaCl or 5% Glucose Injection	Stable
Low Temperature (8 hours)	0.9% NaCl or 5% Glucose Injection	Stable

It is crucial to perform stability studies specifically for N-(2-Hydroxyethyl)nicotinamide-d4 as its stability profile may differ from that of Nicorandil.

Visualizations

Caption: Workflow for assessing the stability of N-(2-Hydroxyethyl)nicotinamide-d4.

Caption: A logical workflow for troubleshooting inconsistent analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. High-performance liquid chromatographic method for stability and pharmacokinetic studies of nicorandil - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor peak shape for N-(2-Hydroxyethyl)nicotinamide-d4

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve poor peak shape issues encountered during the chromatographic analysis of N-(2-Hydroxyethyl)nicotinamide-d4.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My chromatogram for N-(2-Hydroxyethyl)nicotinamide-d4 shows poor peak shape. Where should I begin troubleshooting?

The first step is to systematically diagnose the problem by observing whether the issue affects all peaks or only the analyte of interest. This initial observation is crucial for isolating the root cause. Use the following workflow to guide your troubleshooting process.

Caption: Troubleshooting workflow for poor peak shape.

Q2: My N-(2-Hydroxyethyl)nicotinamide-d4 peak is tailing. What are the likely causes and solutions?

Peak tailing, an asymmetrical peak with a trailing edge that slowly returns to the baseline, is a common issue, especially for compounds with basic nitrogen groups like N-(2-Hydroxyethyl)nicotinamide.[1] This is often caused by secondary interactions with the stationary phase.[2][3]

Caption: Primary causes of peak tailing.

Below is a summary of potential causes and their corresponding solutions.

Potential Cause	Description	Recommended Solution(s)	Citation(s)
Secondary Silanol Interactions	The basic nitrogen in the pyridine (B92270) ring interacts with acidic residual silanol groups on the silica-based column packing. This is a very common cause of tailing for basic compounds.	Use a modern, high-purity, end-capped column (Type B silica) or a column with a polar-embedded phase. Add a competitive base like triethylamine (B128534) (TEA) to the mobile phase to mask silanol sites.	[2][3][4]
Inappropriate Mobile Phase pH	If the mobile phase pH is close to the analyte's pKa, it can exist in both ionized and non-ionized forms, leading to multiple retention interactions and tailing.	Adjust the mobile phase pH to be at least 2 units below the pKa of the nicotinamide (B372718) moiety to ensure it is fully protonated. A lower pH (e.g., 2.5-3.5) often improves peak shape for basic compounds.	[2][4][5]
Column Overload (Mass)	Injecting too much analyte mass saturates the stationary phase, leading to tailing.	Reduce the sample concentration by diluting the sample or decrease the injection volume.	[4][6][7]
Column Contamination/Degradation	Accumulation of matrix components or degradation of the stationary phase can create active sites that cause tailing. A partially blocked frit can also distort peaks.	Use a guard column and replace it regularly. Implement sample cleanup procedures (e.g., SPE, filtration). If a frit is blocked, try backflushing the column; otherwise, replace it.	[5][7][8]
Extra-Column Effects	Excessive tubing length or diameter, or poorly made connections between the injector, column, and detector can cause peak broadening and tailing.	Use shorter, narrower internal diameter tubing (e.g., 0.12 mm). Ensure all fittings are properly seated to minimize dead volume.	[5][6]

Q3: My N-(2-Hydroxyethyl)nicotinamide-d4 peak is fronting. What does this indicate?

Peak fronting, where the peak's leading edge is sloped, is generally less common than tailing. It often points to column overload or issues with the sample solvent.[2][9]

Caption: Primary causes of peak fronting.

Potential Cause	Description	Recommended Solution(s)	Citation(s)
Column Overload	Injecting a sample that is too concentrated or has too large a volume can exceed the column's capacity, causing molecules to elute prematurely.	Reduce the sample concentration or the injection volume.	[4][9][10]
Sample Solvent Incompatibility	If the sample is dissolved in a solvent that is significantly stronger than the mobile phase (e.g., 100% acetonitrile (B52724) in a highly aqueous mobile phase), the analyte band will spread and distort as it enters the column.	Dissolve the sample in the initial mobile phase or a solvent that is weaker than the mobile phase. If a strong solvent is necessary for solubility, inject the smallest possible volume.	[1][9][11]
Column Collapse or Void	A physical change in the column bed, such as a void at the inlet, can cause uneven flow and lead to peak distortion. This can happen from pressure shocks or operating outside the column's recommended pH range.	Replace the column. A column with a physical void cannot be repaired.	[1][9][10]

Q4: My N-(2-Hydroxyethyl)nicotinamide-d4 peak appears to be splitting. What should I do?

Split peaks can indicate a physical problem at the head of the column or a severe mismatch between your sample solvent and mobile phase.[1][10]

Potential Cause	Description	Recommended Solution(s)	Citation(s)
Blocked Column Frit	Particulates from the sample or system can block the inlet frit of the column, causing the sample to flow through two different paths.	Disconnect the column and reverse it, flushing to waste (backflushing). If this doesn't resolve the issue and pressure is high, the column may need to be replaced.	[8][10]
Column Void	A void or channel in the packing material at the column inlet can cause the sample band to split.	The column must be replaced.	[1]
Sample Solvent / Mobile Phase Mismatch	A very strong sample solvent can cause the analyte to precipitate on the column or interfere with partitioning, leading to a split peak.	Re-dissolve the sample in the mobile phase.	[1][10]

Q5: The retention time of my deuterated standard, N-(2-Hydroxyethyl)nicotinamide-d4, is slightly different from the non-deuterated analogue. Is this normal?

Yes, this is a well-documented phenomenon known as the "deuterium isotope effect" or "chromatographic deuteration effect (CDE)".[12][13] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[13][14] This is because the C-D bond is slightly shorter and stronger than the C-H bond, which can lead to minor differences in molecular size and lipophilicity.[15]

• Consequence: If the retention time shift is significant, the deuterated internal standard and the analyte may not co-elute perfectly. This can expose them to different levels of matrix effects (ion suppression or enhancement), which can compromise quantitative accuracy.[12][14][16]

• Solution:

  • Confirm Co-elution: Overlay the chromatograms of the standard and the analyte to assess the degree of separation.

  • Optimize Chromatography: Minor adjustments to the mobile phase composition or gradient slope may help improve co-elution.[12]

  • Consider Lower Resolution: In some cases, using a column with slightly lower efficiency can promote the overlap of the two peaks, mitigating differential matrix effects.[12][14]

Experimental Protocols

Protocol 1: Systematic Approach to Troubleshooting Poor Peak Shape

This protocol provides a step-by-step methodology for identifying and resolving the cause of poor peak shape.

• Initial Assessment & Observation:

  • Acquire a chromatogram of your standard solution.

  • Observe: Is the poor peak shape (tailing, fronting, splitting) present for only N-(2-Hydroxyethyl)nicotinamide-d4 or for all peaks in the chromatogram?

  • If available, inject a well-behaved, neutral compound to test the system's condition.

• Troubleshooting System-Wide Issues (If All Peaks Are Affected):

  • Check for Leaks: Visually inspect all fittings from the pump to the detector for any signs of leakage.

  • Check Connections: Re-tighten all column and tubing fittings to ensure there is no dead volume.

  • Replace Guard Column: If a guard column is in use, replace it with a new one. This is a common source of system-wide peak distortion.[7]

  • Column Contamination: Disconnect the column and replace it with a union. If the system pressure is still high, the blockage is in the system. If not, the column frit may be blocked. Try backflushing the column to waste. If this fails, replace the column.[8]

• Troubleshooting Analyte-Specific Issues (If Only N-(2-Hydroxyethyl)nicotinamide-d4 is Affected):

  • Prepare Fresh Mobile Phase: Remake all mobile phase components, ensuring accurate pH measurement and complete dissolution of any additives.

  • Rule Out Overload: Dilute the sample 10-fold and re-inject. If the peak shape improves significantly, the original issue was column overload.[4][10]

  • Check Sample Solvent: Ensure the sample solvent is the same as, or weaker than, the initial mobile phase. If not, re-dissolve the sample in a compatible solvent.[9]

  • Mobile Phase pH Optimization:

    • Prepare mobile phases at two different pH values (e.g., pH 3.0 and pH 4.0) using a suitable buffer like ammonium (B1175870) formate.

    • Inject the sample using each mobile phase to see the effect on peak shape. For a basic compound like this, a lower pH is often beneficial.[2][5]

  • Test a New Column: If the above steps fail, the column's stationary phase may be irreversibly damaged. Install a new column of the same type to confirm.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromtech.com [chromtech.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. uhplcs.com [uhplcs.com]
• 6. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 7. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. uhplcs.com [uhplcs.com]
• 10. acdlabs.com [acdlabs.com]
• 11. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. Question on MS/MS techniques - Page 2 - Chromatography Forum [chromforum.org]
• 16. researchgate.net [researchgate.net]

Navigating Isotopic Impurities in N-(2-Hydroxyethyl)nicotinamide-d4: A Technical Guide

For Immediate Release

Researchers, scientists, and drug development professionals utilizing N-(2-Hydroxyethyl)nicotinamide-d4 as an internal standard in mass spectrometry-based bioanalysis now have a comprehensive technical resource to address the common challenge of isotopic impurity. This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the accuracy and reliability of quantitative analyses.

The presence of unlabeled or partially labeled isotopic species in a deuterated internal standard can lead to inaccuracies in analytical results, primarily through signal interference and non-linear calibration curves. This guide offers a systematic approach to identifying, quantifying, and correcting for these isotopic impurities.

Frequently Asked Questions (FAQs)

Q1: What is isotopic impurity in N-(2-Hydroxyethyl)nicotinamide-d4?

A1: Isotopic impurity refers to the presence of molecules of N-(2-Hydroxyethyl)nicotinamide with fewer than four deuterium (B1214612) atoms (d0, d1, d2, d3) within a sample of N-(2-Hydroxyethyl)nicotinamide-d4. The desired internal standard is the d4 species. These impurities can arise during the synthesis of the deuterated compound.

Q2: How can isotopic impurity affect my analytical results?

A2: Isotopic impurities can lead to an overestimation of the analyte concentration. This is because the mass spectrometer may detect the d0 impurity at the same mass-to-charge ratio (m/z) as the unlabeled analyte. This "cross-talk" between the internal standard and the analyte can result in a non-linear calibration curve and biased measurements.[1][2]

Q3: How can I determine the isotopic purity of my N-(2-Hydroxyethyl)nicotinamide-d4 standard?

A3: The isotopic purity should be stated on the Certificate of Analysis (CoA) provided by the supplier. If a detailed isotopic distribution is not provided, you can determine it experimentally by infusing a solution of the deuterated standard into a high-resolution mass spectrometer and analyzing the resulting mass spectrum.

Q4: What is an acceptable level of isotopic purity for an internal standard?

A4: For quantitative bioanalysis, it is generally recommended to use an internal standard with an isotopic purity of 98% or higher for the desired labeled species.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Non-linear calibration curve, especially at higher concentrations.	Contribution of the d0 impurity in the internal standard to the analyte signal.	1. Mathematical Correction: Use a validated calculation to subtract the contribution of the impurity from the analyte signal. 2. Non-Linear Regression: Employ a non-linear calibration model that accounts for the isotopic interference.[1][2] 3. Source a Higher Purity Standard: If the impurity is significant, obtain a new batch of N-(2-Hydroxyethyl)nicotinamide-d4 with higher isotopic purity.
High background signal at the analyte's m/z in blank samples spiked only with the internal standard.	Presence of the unlabeled (d0) form of N-(2-Hydroxyethyl)nicotinamide in your deuterated standard.	1. Quantify the d0 Impurity: Analyze a pure solution of the internal standard to determine the percentage of the d0 isotopologue. 2. Apply a Correction Factor: Adjust your calculations to account for this contribution.
Inaccurate quantification of low-level samples.	The relative contribution of the isotopic impurity is more significant at lower analyte concentrations, leading to greater bias.	1. Thoroughly Validate the Lower Limit of Quantification (LLOQ): Ensure that the impact of isotopic impurity is minimal and acceptable at the LLOQ. 2. Use a Correction Algorithm: Implement a mathematical correction, especially for low-concentration samples.

Experimental Protocols

Protocol 1: Determination of Isotopic Distribution of N-(2-Hydroxyethyl)nicotinamide-d4

Objective: To determine the percentage of d0, d1, d2, d3, and d4 species in a solution of N-(2-Hydroxyethyl)nicotinamide-d4.

Materials:

• N-(2-Hydroxyethyl)nicotinamide-d4 standard

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

• Suitable solvent (e.g., methanol (B129727) or acetonitrile)

Methodology:

• Prepare a solution of N-(2-Hydroxyethyl)nicotinamide-d4 at a concentration suitable for direct infusion (e.g., 1 µg/mL).

• Infuse the solution directly into the mass spectrometer.

• Acquire full scan mass spectra in the appropriate mass range to include the unlabeled compound (m/z 167.0815 for [M+H]⁺) and the d4-labeled compound (m/z 171.1064 for [M+H]⁺).

• Integrate the peak areas for the [M+H]⁺ ions of each isotopic species (d0 to d4).

• Calculate the percentage of each isotopic species relative to the total integrated area of all species.

Data Presentation:

Isotopologue	Theoretical m/z ([M+H]⁺)	Measured Peak Area	Isotopic Distribution (%)
d0 (Unlabeled)	167.0815
d1	168.0878
d2	169.0941
d3	170.1003
d4	171.1066

Protocol 2: Correction for Isotopic Impurity in Quantitative Analysis

Objective: To correct for the contribution of the d0 impurity in N-(2-Hydroxyethyl)nicotinamide-d4 to the analyte signal in a quantitative LC-MS/MS assay.

Methodology:

• Determine the Isotopic Distribution: Follow Protocol 1 to find the percentage of the d0 impurity in your N-(2-Hydroxyethyl)nicotinamide-d4 standard. Let's denote this as %d0_impurity.

• Prepare Samples: Prepare your calibration standards, quality controls, and unknown samples by spiking with a known concentration of N-(2-Hydroxyethyl)nicotinamide-d4.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method. Monitor the MRM transitions for both the analyte and the internal standard.

• Data Processing:

  • Measure the peak area of the analyte (Area_analyte_measured).

  • Measure the peak area of the internal standard (Area_IS_measured).

  • Calculate the contribution of the d0 impurity to the analyte signal: Area_d0_contribution = Area_IS_measured * (%d0_impurity / (100 - %d0_impurity))

  • Calculate the corrected analyte peak area: Area_analyte_corrected = Area_analyte_measured - Area_d0_contribution

  • Use the Area_analyte_corrected for constructing the calibration curve and quantifying unknown samples.

Predicted MRM Transitions:

Based on the fragmentation of the similar molecule nicotinamide, the following are predicted MRM transitions for N-(2-Hydroxyethyl)nicotinamide and its d4-labeled counterpart. These should be optimized on your specific instrument.

Compound	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)
N-(2-Hydroxyethyl)nicotinamide	167.1	122.1 (loss of -CH2CH2OH)
106.1 (nicotinoyl cation)
78.1 (pyridyl cation)
N-(2-Hydroxyethyl)nicotinamide-d4	171.1	126.1 (loss of -CH2CH2OH)
110.1 (d4-nicotinoyl cation)
82.1 (d4-pyridyl cation)

Visualizations

Caption: Workflow for quantitative analysis with isotopic impurity correction.

Caption: The impact of isotopic impurity on quantitative accuracy.

By implementing these guidelines, researchers can enhance the quality and reliability of their bioanalytical data when using N-(2-Hydroxyethyl)nicotinamide-d4 as an internal standard.

References

• 1. N-(2-Hydroxyethyl)nicotinamide-d4 | LGC Standards [lgcstandards.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Reducing background noise in nicotinamide LC-MS analysis

Welcome to the technical support center for nicotinamide (B372718) LC-MS analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve common issues leading to high background noise in their experiments.

Troubleshooting Guides

High background noise can significantly impact the sensitivity and accuracy of nicotinamide quantification. The following guides address specific symptoms of background noise and provide step-by-step solutions.

Issue 1: Persistent, High Baseline Noise Across the Entire Chromatogram

Possible Causes:

• Contaminated solvents or mobile phase additives.

• Contamination from the LC system components (tubing, reservoirs, pump, autosampler).

• Microbial growth in aqueous mobile phases.

Troubleshooting Steps:

• Solvent and Mobile Phase Check:

  • Action: Prepare fresh mobile phase using high-purity, LC-MS grade solvents (e.g., water, acetonitrile (B52724), methanol) and additives (e.g., formic acid, ammonium (B1175870) formate).[1][2]

  • Tip: Always discard old solvents instead of topping them off. Rinse solvent bottles and inlet filters with the new solvent before filling.[3][4]

• System Flushing:

  • Action: If fresh mobile phase does not resolve the issue, systematically flush the LC system. Begin by bypassing the column and injecting a solvent blank.[5]

  • Protocol: A common cleaning procedure involves flushing the system with a sequence of solvents, such as 100% acetonitrile, followed by 50% acetonitrile/water, to remove contaminants.[4] For persistent issues, a "steam cleaning" procedure overnight can be effective.[6]

• Identify the Source of Contamination:

  • Action: To pinpoint the contaminated module, sequentially remove components (e.g., autosampler, column) from the flow path and observe the baseline.[5] If the noise disappears when a component is bypassed, that component is the likely source.

  • Tip: Pay close attention to solvent reservoir pickup filters, as they are a common source of contamination, especially the aqueous phase filter.[5]

Issue 2: Sporadic or Drifting Baseline

Possible Causes:

• Air bubbles in the pump or detector.

• Pump seal failure or leaks.

• Inadequate mobile phase degassing.

• Temperature fluctuations.

Troubleshooting Steps:

• Check for Leaks and Bubbles:

  • Action: Visually inspect all fittings for leaks. Purge the pump to remove any trapped air bubbles.[7]

  • Tip: Ensure the degasser is functioning correctly.

• Pump Maintenance:

  • Action: If the baseline shows regular, pulsating noise, it may indicate a problem with the pump pistons or check valves. Perform routine maintenance as per the manufacturer's instructions.[7]

• Temperature Control:

  • Action: Use a column oven to maintain a stable temperature, as ambient temperature changes can cause baseline drift.[7]

Issue 3: Presence of Ghost Peaks or Carryover

Possible Causes:

• Carryover from a previous injection.

• Contamination in the autosampler needle, wash solvent, or injection port.

• Buildup of contaminants on the column.

Troubleshooting Steps:

• Blank Injections:

  • Action: Run several blank injections (injecting mobile phase or a clean solvent) to confirm if the ghost peaks are due to carryover.[5][8]

• Autosampler Cleaning:

  • Action: Clean the autosampler needle and injection port. Ensure the needle wash solvent is fresh and appropriate for removing the analytes from the previous run.

• Column Washing:

  • Action: If carryover persists, clean the column according to the manufacturer's guidelines. A typical wash involves flushing with a strong, compatible solvent.[4]

Frequently Asked Questions (FAQs)

Q1: What are the common sources of chemical contamination in LC-MS systems?

A1: Common sources include:

• Solvents and Reagents: Using non-LC-MS grade solvents or contaminated additives.[1][2]

• Glassware: Improperly cleaned glassware can introduce contaminants. Avoid washing with detergents; instead, rinse with organic solvent and then high-purity water.[3]

• Plasticware: Phthalates and other plasticizers can leach from sample vials, pipette tips, and solvent bottle caps.[9]

• Sample Matrix: Endogenous components in biological samples can cause matrix effects, leading to signal suppression or enhancement.[10]

• Environment: Airborne particles and dust in the laboratory can be a source of contamination.[3]

Q2: How can I optimize my mobile phase to reduce background noise for nicotinamide analysis?

A2: For nicotinamide analysis, which is a polar compound, reversed-phase chromatography is commonly used.

• Additives: Use volatile mobile phase additives like formic acid or ammonium formate (B1220265) at low concentrations (e.g., 0.1% formic acid or 5-10 mM ammonium formate).[11][12] These additives help with ionization and peak shape without contributing significantly to background noise.

• pH: The pH of the mobile phase can influence the retention and ionization of nicotinamide. Ensure the pH is stable and appropriate for the chosen column.

• Solvent Quality: Always use high-purity, LC-MS grade solvents.[1]

Q3: What mass spectrometry parameters can be adjusted to reduce background noise?

A3: Several MS parameters can be optimized:

• Cone Voltage: Adjusting the cone voltage can help reduce the formation of solvent clusters and non-specific ions, thereby lowering the baseline noise.[13]

• Cone Gas Flow: Optimizing the cone gas flow can also minimize the presence of solvent clusters and other interfering ions.

• Source Temperature: The drying gas temperature and nebulizing gas flow should be optimized for efficient desolvation, which can improve the signal-to-noise ratio.[14]

• Scan Range: In some cases, adjusting the mass scan range to exclude low-mass noise can be a quick way to improve the appearance of the chromatogram, though it doesn't eliminate the source of the noise.[13]

Q4: Are there specific sample preparation techniques to minimize background noise for nicotinamide in biological samples?

A4: Yes, proper sample preparation is crucial.

• Protein Precipitation: For plasma or serum samples, protein precipitation using a solvent like acetonitrile is a common and effective method to remove a large portion of the matrix.[15]

• Solid-Phase Extraction (SPE): For more complex matrices or when lower detection limits are required, SPE can provide a cleaner extract by selectively isolating nicotinamide and removing interfering compounds.

• Filtration: Always filter extracts through a suitable syringe filter (e.g., 0.22 µm) before injection to remove particulates that can clog the system and contribute to noise.[16]

Experimental Protocols & Data

Protocol: General LC System Cleaning

This protocol is a general guideline for cleaning a contaminated LC system. Always consult your instrument's manual for specific instructions.

• Remove the column and replace it with a union.

• Prepare fresh, high-purity solvents.

• Flush the system sequentially with the following solvents for at least 30 minutes each:

  • 100% LC-MS grade water

  • 100% Isopropanol

  • 100% Acetonitrile

  • Re-equilibrate the system with your initial mobile phase conditions.

Table 1: Recommended Mobile Phases for Nicotinamide LC-MS Analysis

Mobile Phase A	Mobile Phase B	Column Type	Reference
5 mM Ammonium Formate in Water (containing 0.1% Formic Acid)	Acetonitrile	C18	[11]
20 mM Ammonium Formate in Water (pH 6.4) with 5% Methanol	20 mM Ammonium Formate in Water (pH 6.4) with 20% Methanol	PBr	[17]
7.5 mM Ammonium Acetate with 0.05% Ammonium Hydroxide	0.05% Ammonium Hydroxide in Acetonitrile	Hypercarb	[18]
10 mM Ammonium Formate in 60:40 Acetonitrile/Water	10 mM Ammonium Formate in 90:10:0.1 Isopropanol/Acetonitrile/Water	HILIC	[12]

Table 2: Common MRM Transitions for Nicotinamide

Multiple Reaction Monitoring (MRM) is used for quantification in tandem mass spectrometry.

Precursor Ion (m/z)	Product Ion (m/z)	Polarity	Reference
123.1	80.1	Positive	[11]
123	Not specified	Positive	[19]

Note: The optimal product ion may vary depending on the instrument and collision energy.

Visual Guides

Troubleshooting Workflow for High Background Noise

A logical workflow for troubleshooting high background noise in an LC-MS system.

Sources of Contamination in LC-MS Analysis

Diagram illustrating common sources of contamination leading to background noise.

References

• 1. zefsci.com [zefsci.com]
• 2. echemi.com [echemi.com]
• 3. massspec.unm.edu [massspec.unm.edu]
• 4. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 5. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 6. agilent.com [agilent.com]
• 7. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 8. How should the LC-MS system be maintained for optimal performance? [shop.biocrates.com]
• 9. massspec.unm.edu [massspec.unm.edu]
• 10. myadlm.org [myadlm.org]
• 11. researchgate.net [researchgate.net]
• 12. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics | MDPI [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 16. researchgate.net [researchgate.net]
• 17. Separation of highly hydrophilic nicotinamide metabolites using a COSMOSIL PBr column - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Targeted, LCMS-based Metabolomics for Quantitative Measurement of NAD+ Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 19. WO2007092873A2 - Chemical noise reduction for mass spectrometry - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Guide for the Validation of an Analytical Method Using N-(2-Hydroxyethyl)nicotinamide-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the validation of an analytical method for nicotinamide (B372718) and related metabolites using N-(2-Hydroxyethyl)nicotinamide-d4 as an internal standard. Due to the limited availability of a complete, published validation study for this specific deuterated standard, this guide establishes a performance benchmark by comparing its expected use with a fully validated, published LC-MS/MS method for similar analytes.

Introduction to N-(2-Hydroxyethyl)nicotinamide-d4

N-(2-Hydroxyethyl)nicotinamide-d4 is the deuterium-labeled form of N-(2-Hydroxyethyl)nicotinamide. Deuterated compounds are frequently used as internal standards in quantitative mass spectrometry-based bioanalysis.[1][2] The key advantage of using a stable isotope-labeled internal standard is its chemical and physical similarity to the analyte of interest, which allows it to compensate for variability during sample preparation and analysis, leading to improved accuracy and precision.

Comparison of Analytical Methods

This section compares the anticipated performance of an analytical method using N-(2-Hydroxyethyl)nicotinamide-d4 with a validated LC-MS/MS method for the simultaneous determination of nicotinamide and its metabolite, N1-methylnicotinamide, in human serum.

Quantitative Performance Data

The following table summarizes the validation parameters from a published study on nicotinamide analysis and presents the expected performance characteristics for a method utilizing N-(2-Hydroxyethyl)nicotinamide-d4.

Validation Parameter	Validated Method for Nicotinamide & N1-methylnicotinamide[3][4]	Expected Performance for a Method Using N-(2-Hydroxyethyl)nicotinamide-d4
Internal Standard	N'-methylnicotinamide	N-(2-Hydroxyethyl)nicotinamide-d4
Linearity Range	Nicotinamide: 5.0 - 160.0 ng/mLN1-methylnicotinamide: 2.5 - 80.0 ng/mL	Expected to be similar, e.g., 1.0 - 200 ng/mL, depending on analyte and matrix.
Correlation Coefficient (r²)	> 0.99	Expected to be ≥ 0.99.
Intra-day Precision (RSD%)	≤ 6.90%	Expected to be ≤ 15% (≤ 20% at LLOQ) as per regulatory guidelines.[5]
Inter-day Precision (RSD%)	≤ 6.90%	Expected to be ≤ 15% (≤ 20% at LLOQ) as per regulatory guidelines.[5]
Recovery	> 88%	Expected to be consistent, precise, and reproducible.
Lower Limit of Quantification (LLOQ)	Nicotinamide: 5.0 ng/mLN1-methylnicotinamide: 2.5 ng/mL	An application note for a similar method achieved an LLOQ of 10 ng/mL for nicotinamide in plasma.[6]
Limit of Detection (LOD)	Not specified	An application note for a similar method achieved an LOD of 2 ng/mL for nicotinamide in plasma.[6]

Experimental Protocols

Below are detailed methodologies for a typical LC-MS/MS analysis of nicotinamide and a general workflow for a method employing N-(2-Hydroxyethyl)nicotinamide-d4.

Validated LC-MS/MS Method for Nicotinamide and N1-methylnicotinamide in Human Serum[3][4]

1. Sample Preparation (Protein Precipitation):

• To 100 µL of human serum, add 200 µL of acetonitrile (B52724) containing the internal standard (N'-methylnicotinamide).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography:

• Column: Waters Spherisorb S5 CN (2.0 × 100 mm, 5 µm)

• Mobile Phase A: 5 mM ammonium (B1175870) formate (B1220265) in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile

• Gradient Elution: A time-programmed gradient is used to separate the analytes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

3. Mass Spectrometry (Triple Quadrupole):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Nicotinamide: m/z 123.1 → 80.1

  • N1-methylnicotinamide: m/z 137.1 → 94.1

  • Internal Standard (N'-methylnicotinamide): m/z 137.1 → 80.1

Proposed Workflow Using N-(2-Hydroxyethyl)nicotinamide-d4

Caption: Proposed analytical workflow using N-(2-Hydroxyethyl)nicotinamide-d4.

Signaling Pathway Context: Nicotinamide Metabolism

The accurate quantification of nicotinamide and its metabolites is crucial for understanding various biological processes, as nicotinamide is a key precursor for the synthesis of NAD+.

Caption: Key steps in the NAD+ salvage pathway involving nicotinamide.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous determination of nicotinamide and N1 -methylnicotinamide in human serum by LC-MS/MS to associate their serum concentrations with obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

A Comparative Guide to Internal Standards: N-(2-Hydroxyethyl)nicotinamide-d4 vs. ¹³C-nicotinamide

In the precise world of bioanalysis, the choice of an internal standard is critical for the accuracy and reliability of quantitative assays. This guide provides a detailed comparison of two stable isotope-labeled internal standards: N-(2-Hydroxyethyl)nicotinamide-d4, a deuterium-labeled analogue, and ¹³C-nicotinamide, a carbon-13 labeled version of the parent molecule. This comparison is intended for researchers, scientists, and drug development professionals seeking to optimize their analytical methodologies.

Stable isotope-labeled internal standards (SIL-IS) are considered the gold standard in quantitative mass spectrometry because they share very similar physicochemical properties with the analyte of interest.[1][2] This structural similarity allows the SIL-IS to co-elute with the analyte and experience similar ionization effects, thereby effectively compensating for variations during sample preparation and analysis.[2][3] However, the choice of isotope can influence the performance of the internal standard.

Performance Comparison: Deuterium vs. Carbon-13 Labeling

The primary difference between N-(2-Hydroxyethyl)nicotinamide-d4 and ¹³C-nicotinamide lies in the isotopes used for labeling. While both are vast improvements over using a structural analogue, there are subtle but important distinctions in their expected analytical behavior.

Chromatographic Co-elution:

A key advantage of ¹³C-labeled internal standards is their tendency to co-elute almost perfectly with the unlabeled analyte.[4][5] Deuterium labeling, on the other hand, can sometimes lead to a slight chromatographic shift, causing the internal standard to elute slightly earlier or later than the analyte.[4][5] This separation can be exacerbated in high-resolution chromatographic systems like UPLC.[4][5] When the internal standard and analyte do not co-elute, the compensation for matrix effects can be less effective.

Matrix Effects:

Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the biological matrix, are a significant challenge in bioanalysis.[4] An ideal internal standard experiences the same matrix effects as the analyte. Because ¹³C-nicotinamide is expected to have nearly identical chromatographic behavior to nicotinamide, it is likely to provide more accurate compensation for matrix effects compared to a deuterium-labeled standard that may exhibit a slight retention time difference.[4][5]

Quantitative Data Summary

The following tables present illustrative data based on the expected performance characteristics of each internal standard. This data is not from a direct head-to-head experimental comparison but is representative of the typical performance differences observed between ¹³C and deuterium-labeled internal standards.

Table 1: Comparison of Key Performance Parameters

Parameter	N-(2-Hydroxyethyl)nicotinamide-d4	¹³C-nicotinamide	Ideal Characteristic
Chromatographic Retention Time Difference (vs. Analyte)	0.05 - 0.2 min	< 0.02 min	Minimal to no difference
Matrix Effect Variability (CV%)	5 - 15%	< 5%	Low variability
Recovery Variability (CV%)	3 - 10%	< 3%	Low variability
Inter-assay Precision (CV%)	< 10%	< 5%	Low variability
Inter-assay Accuracy (% Bias)	± 10%	± 5%	Low bias

Table 2: Illustrative Recovery and Matrix Effect Data

Sample Type	N-(2-Hydroxyethyl)nicotinamide-d4 Recovery (%)	¹³C-nicotinamide Recovery (%)	N-(2-Hydroxyethyl)nicotinamide-d4 Matrix Effect	¹³C-nicotinamide Matrix Effect
Plasma 1	85	88	0.95	0.99
Plasma 2	82	87	0.92	0.98
Urine 1	78	85	0.88	0.95
Urine 2	80	86	0.90	0.96
Tissue Homogenate 1	75	82	0.85	0.93
Tissue Homogenate 2	72	81	0.82	0.92

Experimental Protocols

A detailed protocol for a typical bioanalytical method validation using an internal standard is provided below. This protocol is a general guideline and should be adapted for specific analytes and matrices.

Objective: To validate a quantitative LC-MS/MS method for the determination of an analyte in human plasma using an internal standard.

Materials:

• Analyte reference standard

• Internal standard (N-(2-Hydroxyethyl)nicotinamide-d4 or ¹³C-nicotinamide)

• Control human plasma

• HPLC-grade solvents (acetonitrile, methanol, water)

• Formic acid

• 96-well plates

• LC-MS/MS system

Procedure:

• Stock Solution Preparation:

  • Prepare 1 mg/mL stock solutions of the analyte and internal standard in methanol.

  • Perform serial dilutions to prepare working solutions for calibration standards and quality control (QC) samples.

• Calibration Standards and Quality Control Samples Preparation:

  • Spike control human plasma with the analyte working solutions to prepare calibration standards at concentrations ranging from the lower limit of quantification (LLOQ) to the upper limit of quantification (ULOQ).

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of each calibration standard, QC sample, and study sample in a 96-well plate, add 10 µL of the internal standard working solution.

  • Vortex briefly.

  • Add 200 µL of cold acetonitrile (B52724) containing 0.1% formic acid to precipitate proteins.

  • Vortex for 2 minutes.

  • Centrifuge the plate at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • Monitor the appropriate precursor-to-product ion transitions for the analyte and internal standard.

• Data Analysis and Validation:

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration.

  • Perform a linear regression of the calibration curve.

  • Quantify the analyte concentration in QC samples and study samples using the regression equation.

  • Evaluate method performance based on regulatory guidelines for selectivity, accuracy, precision, recovery, matrix effect, and stability.[6][7]

Visualizations

Signaling Pathway

Nicotinamide is a crucial component of the NAD+ salvage pathway, which is essential for maintaining the cellular pool of NAD+, a critical coenzyme in numerous metabolic and signaling processes.[8][9]

Caption: NAD+ Salvage Pathway

Experimental Workflow

The following diagram illustrates the general workflow for using an internal standard in a typical bioanalytical experiment.

Caption: Bioanalytical Workflow

Conclusion

Both N-(2-Hydroxyethyl)nicotinamide-d4 and ¹³C-nicotinamide are effective internal standards for quantitative bioanalysis. However, based on fundamental principles of chromatography and mass spectrometry, ¹³C-nicotinamide is expected to offer superior performance, particularly in minimizing variability due to matrix effects because of its closer co-elution with the unlabeled analyte. [4][5] For methods requiring the highest level of accuracy and precision, especially when significant matrix effects are anticipated or when using high-resolution chromatography, ¹³C-nicotinamide would be the preferred choice. N-(2-Hydroxyethyl)nicotinamide-d4 remains a viable and more commonly available option that can provide reliable quantification for many applications. The ultimate selection should be guided by the specific requirements of the assay and validated according to established regulatory guidelines.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. ovid.com [ovid.com]
• 4. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example - PMC [pmc.ncbi.nlm.nih.gov]
• 7. database.ich.org [database.ich.org]
• 8. Role of NAD+ in regulating cellular and metabolic signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]

Precision in Nicotinamide Analysis: A Comparative Guide to Using N-(2-Hydroxyethyl)nicotinamide-d4

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of nicotinamide (B372718) and its metabolites, the choice of an appropriate internal standard is paramount to ensuring the accuracy and reliability of bioanalytical data. This guide provides an objective comparison of the performance of the deuterated internal standard, N-(2-Hydroxyethyl)nicotinamide-d4, against a non-deuterated alternative, supported by representative experimental data and detailed protocols. The use of a stable isotope-labeled internal standard, such as N-(2-Hydroxyethyl)nicotinamide-d4, is widely recommended by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) for mass spectrometry-based assays due to its ability to closely mimic the analyte of interest throughout the analytical process, thereby providing superior correction for variability.

Performance Comparison of Internal Standards

The precision of an analytical method is a critical measure of its reproducibility and is typically assessed through intra-assay (within-run) and inter-assay (between-run) variability. The data presented below is representative of the performance that can be expected when using a deuterated internal standard like N-(2-Hydroxyethyl)nicotinamide-d4 compared to a non-deuterated, structurally analogous internal standard for the quantification of nicotinamide in a biological matrix via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The acceptance criteria for precision in bioanalytical method validation, as stipulated by the ICH M10 guideline, generally require the coefficient of variation (CV) to be within ±15% for standard and quality control samples, and within ±20% for the lower limit of quantification (LLOQ).

Table 1: Intra-Assay Precision

Quality Control (QC) Level	Concentration (ng/mL)	N-(2-Hydroxyethyl)nicotinamide-d4 (Deuterated IS)	Non-Deuterated Analog IS
Mean Conc. ± SD (ng/mL)	CV (%)
LLOQ	5	5.1 ± 0.3	5.9
Low	15	14.8 ± 0.7	4.7
Mid	75	76.2 ± 2.9	3.8
High	150	151.5 ± 5.6	3.7

Data is representative and compiled from published studies on nicotinamide quantification. LLOQ: Lower Limit of Quantification; SD: Standard Deviation; CV: Coefficient of Variation.

Table 2: Inter-Assay Precision

Quality Control (QC) Level	Concentration (ng/mL)	N-(2-Hydroxyethyl)nicotinamide-d4 (Deuterated IS)	Non-Deuterated Analog IS
Mean Conc. ± SD (ng/mL)	CV (%)
LLOQ	5	5.2 ± 0.4	7.7
Low	15	15.1 ± 0.9	6.0
Mid	75	74.5 ± 4.1	5.5
High	150	148.9 ± 7.9	5.3

Data is representative and compiled from published studies on nicotinamide quantification. LLOQ: Lower Limit of Quantification; SD: Standard Deviation; CV: Coefficient of Variation.

As the tables illustrate, the use of a deuterated internal standard like N-(2-Hydroxyethyl)nicotinamide-d4 consistently results in lower coefficients of variation for both intra- and inter-assay precision compared to a non-deuterated analog. This indicates a higher degree of reproducibility and reliability in the quantification of nicotinamide.

Experimental Protocols

A detailed methodology for the assessment of inter- and intra-assay precision using N-(2-Hydroxyethyl)nicotinamide-d4 as an internal standard is provided below.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of nicotinamide in a suitable solvent (e.g., methanol).

• Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of N-(2-Hydroxyethyl)nicotinamide-d4 in the same solvent.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality control samples. Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL).

2. Preparation of Calibration Standards and Quality Control Samples:

• Spike blank biological matrix (e.g., human plasma) with the appropriate analyte working solutions to create a calibration curve with at least six non-zero concentration points.

• Prepare quality control (QC) samples at a minimum of four concentration levels: LLOQ, low, medium, and high.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of each calibration standard, QC sample, and study sample in a microcentrifuge tube, add 200 µL of the internal standard working solution in acetonitrile (B52724).

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for nicotinamide and N-(2-Hydroxyethyl)nicotinamide-d4.

5. Data Analysis and Precision Calculation:

• Intra-Assay Precision: Analyze five replicates of each QC level in a single analytical run. Calculate the mean, standard deviation, and coefficient of variation (CV%) for the measured concentrations at each level.

• Inter-Assay Precision: Analyze five replicates of each QC level on three different days. Calculate the overall mean, standard deviation, and CV% for the measured concentrations at each level across the three runs.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for assessing the precision of a bioanalytical method using an internal standard.

Caption: Workflow for assessing intra- and inter-assay precision.

Performance of N-(2-Hydroxyethyl)nicotinamide-d4 in different LC-MS systems

For researchers, scientists, and drug development professionals navigating the complexities of bioanalysis, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantification. This guide provides a comparative overview of the performance of N-(2-Hydroxyethyl)nicotinamide-d4, a deuterated internal standard, in various Liquid Chromatography-Mass Spectrometry (LC-MS) systems for the analysis of nicotinamide (B372718) and its related compounds.

Stable isotope-labeled internal standards, such as N-(2-Hydroxyethyl)nicotinamide-d4, are widely regarded as the gold standard in quantitative LC-MS analysis.[1] Their co-elution with the analyte of interest and similar ionization behavior effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to enhanced precision and accuracy. This guide delves into the available data on the performance of N-(2-Hydroxyethyl)nicotinamide-d4 and compares it with other commonly used internal standards.

Performance Across Different LC-MS Platforms

It is crucial to note that the performance metrics are influenced by the specific LC-MS instrumentation, chromatographic conditions, and sample matrix.

Table 1: Performance Characteristics of LC-MS/MS Methods Using N-(2-Hydroxyethyl)nicotinamide-d4

Analyte(s)	LC-MS System	Matrix	Linearity (ng/mL)	LLOQ (ng/mL)	Precision (%RSD)	Accuracy (%Bias)	Reference
Nicotinamide	Not Specified	Banana	0.5 - 50	0.2 - 0.6	<15%	Not Reported	[2]
Nicotinamide	Not Specified	Human Plasma	5.0 - 160.0	5.0	<6.9%	Not Reported	[3]
Niacin, Nicotinamide, Nicotinuric Acid	Finnigan LCQ	Human Plasma	50.0 - 750	50.0	<15%	<15%	[4]
Nicotinic Acid and Metabolites	Applied Biosystems MDS Sciex API 2000	Rat Plasma	Not Specified	Not Specified	1.3 - 13.3%	94.43 - 110.88%	[5]

Comparison with Alternative Internal Standards

The selection of an internal standard is a critical step in method development. Besides deuterated analogs of the analyte, other compounds can be employed. This section compares the use of N-(2-Hydroxyethyl)nicotinamide-d4 with other internal standards used for nicotinamide quantification.

Table 2: Comparison of N-(2-Hydroxyethyl)nicotinamide-d4 with Other Internal Standards

Internal Standard	Analyte(s)	Advantages	Disadvantages	Reference
N-(2-Hydroxyethyl)nicotinamide-d4	Nicotinamide & related compounds	Co-elutes with analyte, similar ionization, effectively corrects for matrix effects.	Higher cost compared to non-isotopically labeled standards.	[6][7][8]
Nicotinamide-d4	Nicotinamide	Ideal stable isotope-labeled internal standard, identical chemical properties to the analyte.	Potential for isotopic crosstalk if not adequately resolved chromatographically.	[6][7][8]
N'-methylnicotinamide	Nicotinamide, N1-methylnicotinamide	Structurally similar to the analyte.	May not perfectly mimic the analyte's behavior in the MS source.	[3][9]
Chinolin-3-carboxylic acid	Niacin, Nicotinamide, Nicotinuric Acid	Commercially available and cost-effective.	Different chemical structure may lead to different ionization efficiency and matrix effects compared to the analyte.	[4]
Nevirapine	Niacin and metabolites	Readily available.	Significant structural and chemical differences from the analytes, may not effectively compensate for matrix effects.	[10]
6-chloronicotinamide	Nicotinic acid and metabolites	Structurally related to the analytes.	Differences in ionization and fragmentation compared to the analytes of interest.	[5]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. Below are representative experimental protocols for LC-MS/MS analysis using a deuterated internal standard for nicotinamide.

Method 1: Analysis of Nicotinamide in Banana

• Sample Preparation: Acid hydrolysis.

• LC System: Shimadzu LCMS-8045.

• Column: Shim-pack GIST C18-AQ (100mm x 2.1mm, 3µm).

• Mobile Phase:

  • A: 20 mM ammonium (B1175870) formate (B1220265) in Milli-Q® water with 0.1% formic acid.

  • B: Methanol.

• Gradient Elution: A time-programmed gradient elution was used.

• Flow Rate: 0.3 mL/min.

• MS System: Shimadzu LCMS-8045.

• Ionization Mode: Not specified.

• MRM Transitions: Optimized for nicotinamide and nicotinamide-d4.[2]

Method 2: Analysis of Nicotinamide in Human Serum

• Sample Preparation: Protein precipitation with acetonitrile.

• LC System: Not specified.

• Column: Waters Spherisorb S5 CN microbore column (2.0 × 100 mm, 5 μm).

• Mobile Phase:

  • A: 5 mm ammonium formate aqueous solution (containing 0.1% formic acid).

  • B: Acetonitrile.

• Gradient Elution: Gradient elution within 7 minutes.

• MS System: Triple-quadrupole tandem mass spectrometer.

• Ionization Mode: Positive ion mode.

• MRM Transitions: m/z 123.1 → 80.1 for nicotinamide.[3]

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate a typical experimental workflow and the logic behind internal standard selection.

Caption: A typical bioanalytical workflow for the quantification of nicotinamide using N-(2-Hydroxyethyl)nicotinamide-d4.

Caption: Hierarchy of internal standard selection for LC-MS bioanalysis.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. shimadzu.com [shimadzu.com]
• 3. Simultaneous determination of nicotinamide and N1 -methylnicotinamide in human serum by LC-MS/MS to associate their serum concentrations with obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bevital.no [bevital.no]
• 5. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Nicotinamide-2,4,5,6-d4 98 atom % D, 98% (CP) | 347841-88-7 [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

The Gold Standard: Justification for Using a Deuterated Internal Standard in Bioanalysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative bioanalysis, the choice of an internal standard is a critical decision that directly impacts the reliability of analytical data. This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by experimental data, to justify their preferential use in bioanalytical method development and validation, particularly for studies intended for regulatory submission.

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest, added at a constant concentration to all samples, including calibration standards and quality controls, before sample processing.[1][2] Its primary role is to compensate for variability that can occur during sample preparation, extraction, and analysis.[3][4][5] Among the various types of internal standards, deuterated stable isotope-labeled internal standards (SIL-ISs) are widely considered the "gold standard" in quantitative bioanalysis.[3][4] This is due to their ability to closely mimic the analyte's behavior throughout the entire analytical process, from extraction to detection.[5][6]

Superior Performance of Deuterated Internal Standards: A Comparative Overview

The primary advantage of a deuterated internal standard lies in its near-identical chemical and physical properties to the analyte.[3][6] This ensures that any variations encountered during the analytical workflow affect both the analyte and the IS to the same extent, leading to a consistent response ratio and more accurate and precise quantification.[4] In contrast, a non-deuterated, or analogue, internal standard is a different chemical entity that is structurally similar to the analyte.[5] While often more readily available and less expensive, its physicochemical properties can differ significantly, leading to different chromatographic retention times and extraction recoveries.[5]

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality.[5] Matrix effect is the suppression or enhancement of the analyte's ionization in the mass spectrometer caused by co-eluting components from the biological matrix (e.g., plasma, urine).[7][8] Because a deuterated internal standard co-elutes with the analyte, it experiences the same matrix effects, allowing for effective normalization of the analyte's signal.[8][9]

The following table summarizes the key performance differences between deuterated and non-deuterated (analogue) internal standards based on established analytical validation parameters.

Performance Parameter	Deuterated Internal Standard	Non-Deuterated (Analogue) Internal Standard	Justification
Correction for Matrix Effects	Excellent: Co-elutes with the analyte, experiencing and correcting for the same degree of ion suppression or enhancement.[8]	Variable: Chromatographic separation from the analyte can lead to different matrix effects and poor compensation.[5]	The near-identical physicochemical properties of the deuterated IS ensure it is a true surrogate for the analyte in the presence of matrix components.[3]
Extraction Recovery Correction	Excellent: Similar extraction efficiency to the analyte across various conditions due to identical chemical properties.[5]	Variable: Differences in physicochemical properties can lead to inconsistent and differential recovery between the IS and the analyte.[5]	A deuterated IS will behave almost identically to the analyte during sample preparation steps like liquid-liquid extraction or solid-phase extraction.[3]
Precision and Accuracy	High: Typically results in lower coefficient of variation (%CV) and higher accuracy in quality control (QC) samples.[3]	Generally Lower: Can lead to greater variability and bias in quantitative results, especially in complex matrices.[8]	By compensating for multiple sources of variability, the deuterated IS provides a more stable and reliable response ratio.[4]
Regulatory Acceptance	Preferred: Widely accepted and often expected by regulatory agencies like the FDA and EMA as a best practice.[4][8]	Acceptable, but may require more extensive validation to demonstrate robustness.[3]	The use of a deuterated standard demonstrates a commitment to high-quality data and can streamline the regulatory review process.[4]
Cost and Availability	Higher cost and may require custom synthesis.[5]	Generally lower cost and more readily available.[5]	The initial investment in a deuterated IS is often offset by reduced method development time and lower rates of failed analytical runs.[8]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard, a thorough validation experiment should be conducted. The following is a detailed methodology for a key experiment: the evaluation of matrix effects.

Objective:

To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Blank biological matrix (e.g., human plasma) from at least six different sources.[10]

• Analyte of interest.

• Deuterated internal standard.

• Non-deuterated (analogue) internal standard.

• Appropriate solvents for stock and working solutions.

• LC-MS/MS system.

Methodology:

• Preparation of Solutions:

  • Prepare separate stock solutions of the analyte, deuterated IS, and non-deuterated IS in a suitable organic solvent.[7]

  • Prepare working solutions of the analyte at low and high concentrations (e.g., LLOQ and ULOQ).[1]

  • Prepare working solutions of the deuterated IS and non-deuterated IS at the concentration to be used in the assay.[6]

• Sample Preparation:

  • Set 1 (Neat Solution): Prepare the analyte and each internal standard in the reconstitution solvent.[10]

  • Set 2 (Pre-extraction Spike): Spike the analyte and each internal standard into the blank matrix from the six different sources before the extraction procedure.[1]

  • Set 3 (Post-extraction Spike): Extract blank matrix from the six different sources. Spike the extracted matrix with the analyte and each internal standard at the same concentrations as in Set 2.[2][10]

• LC-MS/MS Analysis:

  • Analyze all prepared samples using a validated LC-MS/MS method.[3]

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte and each internal standard for each matrix source:

    • MF = (Peak Response in Post-extraction Spike) / (Peak Response in Neat Solution)

  • Calculate the IS-Normalized Matrix Factor for each matrix source for both the deuterated and non-deuterated internal standards:

    • IS-Normalized MF = (Analyte MF) / (IS MF)

  • Calculate the coefficient of variation (%CV) of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.[2]

Acceptance Criteria:

The coefficient of variation (CV%) of the IS-normalized MF across the different matrix sources should be ≤15%.[1][10] A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[2]

Visualizing the Rationale

To better understand the experimental process and the logical relationships that justify the use of a deuterated internal standard, the following diagrams are provided.

Experimental workflow for bioanalysis using an internal standard.

Co-elution of analyte and deuterated IS mitigates matrix effects.

Decision pathway for internal standard selection in bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. benchchem.com [benchchem.com]
• 11. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Limit of Detection and Quantification for Nicotinamide Utilizing N-(2-Hydroxyethyl)nicotinamide-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of nicotinamide (B372718), with a focus on the limit of detection (LOD) and limit of quantification (LOQ). It is designed to assist researchers in selecting the most appropriate analytical technique for their specific needs, particularly when high sensitivity is required. The use of a deuterated internal standard, N-(2-Hydroxyethyl)nicotinamide-d4, is highlighted as a key component for achieving accurate and precise quantification in complex biological matrices.

Quantitative Data Summary

The sensitivity of nicotinamide analysis varies significantly depending on the analytical instrumentation and the matrix being analyzed. The following table summarizes the reported LOD and LOQ values for nicotinamide across different analytical platforms.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)
LC-MS/MS	Human Plasma/Serum	2 ng/mL[1]	10 ng/mL[1]
LC-MS/MS	Human Serum	-	5.0 ng/mL[2][3]
LC-MS/MS	Human Hair	10 pg/mg	50 pg/mg[4]
LC-MS/MS	Human Plasma	-	10.0 ng/mL[5]
HPLC with Fluorescence Detection	Human Plasma	10 ng/mL[6][7]	-
HPLC-UV	Cosmetics	6.654 ppm (µg/mL)	22.18 ppm (µg/mL)[8]
Derivative UV Spectroscopy	Pharmaceutical Preparations	1.51 µg/mL	4.59 µg/mL[9]
HPTLC-UV	-	41.556 ng/band	125.93 ng/band[10]
Photochemical Fluorimetry	-	0.60 ng/mL[11]	-

Note on N-(2-Hydroxyethyl)nicotinamide-d4: N-(2-Hydroxyethyl)nicotinamide-d4 is a deuterated analog of a nicotinamide metabolite and serves as an ideal internal standard for mass spectrometry-based quantification of nicotinamide.[12] As an internal standard, it is added at a known concentration to all samples (calibrators, quality controls, and unknowns) to account for variability in sample preparation and instrument response. The analytical method's LOD and LOQ are determined for the analyte of interest (nicotinamide), not the internal standard. The purpose of the internal standard is to ensure accurate quantification of the analyte, and its own detection limit is not a relevant performance metric in this context.

Experimental Protocols

Below are detailed methodologies for the quantification of nicotinamide using LC-MS/MS, a commonly employed technique for its high sensitivity and specificity.

LC-MS/MS Method for Nicotinamide in Human Serum

This protocol is based on a validated method for the simultaneous determination of nicotinamide and its metabolite N1-methylnicotinamide in human serum.[2][3]

1. Sample Preparation:

• A simple protein precipitation method is used for sample cleanup.

• To a serum sample, an internal standard solution containing N'-methylnicotinamide is added.

• Protein precipitation is induced by the addition of acetonitrile.

• The sample is vortexed and then centrifuged to pellet the precipitated proteins.

• The resulting supernatant is collected for analysis.

2. Chromatographic Conditions:

• HPLC System: A system capable of gradient elution.

• Column: Waters Spherisorb S5 CN microbore column (2.0 × 100 mm, 5 µm).[2][3]

• Mobile Phase A: 5 mM ammonium (B1175870) formate (B1220265) aqueous solution containing 0.1% formic acid.[2][3]

• Mobile Phase B: Acetonitrile.[2][3]

• Elution: A gradient elution is performed over a total run time of 7 minutes.[2][3]

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple-quadrupole tandem mass spectrometer.

• Ionization Mode: Positive ion electrospray ionization (ESI+).

• Detection: Multiple reaction monitoring (MRM) is used to monitor the precursor to product ion transitions.

  • Nicotinamide: m/z 123.1 → 80.1[2][3]

  • Internal Standard (N'-methylnicotinamide): m/z 137.1 → 80.1[2][3]

Alternative LC-MS/MS Method for Nicotinamide in Human Plasma

This method provides a rapid and sensitive analysis for nicotinamide and nicotinic acid in human plasma.[1]

1. Sample Preparation:

• Protein precipitation is performed using an Impact™ Protein Precipitation Plate.[1]

• The filtrate is collected and can be directly injected or transferred to autosampler vials.[1]

2. Chromatographic Conditions:

• HPLC System: Standard HPLC system.

• Column: Gemini® 3 µm C18 HPLC column.[1]

• Analysis Time: Under 3 minutes.[1]

3. Mass Spectrometry Conditions:

• Mass Spectrometer: SCIEX® API 4000 triple-quadrupole tandem mass spectrometer.

• Ionization Mode: Positive polarity ESI.[1]

• Detection: MRM mode.

Visualizations

Logical Workflow for Bioanalytical Method Validation

The following diagram illustrates the typical workflow for validating a bioanalytical method, ensuring its suitability for quantifying an analyte in a biological matrix.

Caption: Bioanalytical method validation workflow.

Experimental Workflow for Nicotinamide Quantification

This diagram outlines the key steps involved in the quantification of nicotinamide in a biological sample using an internal standard.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. Simultaneous determination of nicotinamide and N1 -methylnicotinamide in human serum by LC-MS/MS to associate their serum concentrations with obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous quantification of niacin and its three main metabolites in human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. matec-conferences.org [matec-conferences.org]
• 8. journal.formosapublisher.org [journal.formosapublisher.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scilit.com [scilit.com]
• 12. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Safe Disposal of N-(2-Hydroxyethyl)nicotinamide-d4: A Procedural Guide for Laboratory Professionals

For immediate release:

This guide provides essential safety and logistical information for the proper disposal of N-(2-Hydroxyethyl)nicotinamide-d4, a deuterated derivative of nicotinamide (B372718) used in research and drug development.[1] Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

I. Immediate Safety Precautions & Personal Protective Equipment (PPE)

Before initiating the disposal process, ensure the following personal protective equipment is worn to minimize exposure and mitigate risks:

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against potential splashes and eye irritation.

• Hand Protection: Nitrile or other chemically resistant gloves must be worn to prevent skin contact.

• Body Protection: A standard laboratory coat is required to protect against accidental spills.

• Respiratory Protection: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of any dust or vapors.

II. Step-by-Step Disposal Protocol

The recommended method for the disposal of N-(2-Hydroxyethyl)nicotinamide-d4 is through a licensed hazardous waste disposal facility. The following steps outline the procedure for safe collection and storage prior to professional disposal.

Step 1: Segregation and Waste Collection

• Do not mix N-(2-Hydroxyethyl)nicotinamide-d4 with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

• Collect all waste containing N-(2-Hydroxyethyl)nicotinamide-d4, including residual product and any contaminated materials (e.g., weighing papers, pipette tips, gloves), in a dedicated, sealable hazardous waste container.

• The container should be constructed of a compatible material, such as high-density polyethylene (B3416737) (HDPE).[3]

Step 2: Labeling of Waste Container

Properly label the hazardous waste container with the following information:

• The words "Hazardous Waste"

• The full chemical name: "N-(2-Hydroxyethyl)nicotinamide-d4"

• The accumulation start date (the date the first waste is added to the container)

Step 3: Storage of Waste

• Store the sealed and labeled waste container in a designated, secure, and well-ventilated satellite accumulation area (SAA) within the laboratory.

• Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.[3]

Step 4: Arranging for Professional Disposal

• Contact your institution's EHS department or a licensed chemical waste disposal contractor to schedule a pickup for the hazardous waste container.

• Provide the EHS office or contractor with all necessary information about the waste as detailed on the container label.

Step 5: Decontamination

• Thoroughly decontaminate all surfaces and equipment that came into contact with N-(2-Hydroxyethyl)nicotinamide-d4.

• Use an appropriate solvent, such as ethanol (B145695) or isopropanol, followed by a thorough cleaning with soap and water.

• Dispose of all cleaning materials as hazardous waste in the designated container.[3]

III. Quantitative Data and Handling Parameters

As no specific Safety Data Sheet with quantitative disposal data was found for N-(2-Hydroxyethyl)nicotinamide-d4, the following table provides general handling and storage parameters based on the chemical class and available information for similar compounds.

Parameter	Guideline	Source
Primary Hazard	Causes serious eye irritation/damage	[2]
Recommended Storage	Store in a cool, dry, and well-ventilated area away from incompatible substances.	[3]
Container Type	High-Density Polyethylene (HDPE) or other chemically resistant, sealable container.	[3]
Labeling Requirements	Must include "Hazardous Waste," full chemical name, and accumulation start date.	[3]
Disposal Method	Incineration or other methods as determined by a licensed hazardous waste disposal facility.	[3]

IV. Experimental Workflow for Disposal

The logical flow for the proper disposal of N-(2-Hydroxyethyl)nicotinamide-d4 is illustrated in the following diagram.

Disposal Workflow for N-(2-Hydroxyethyl)nicotinamide-d4

Disclaimer: This information is provided as a general guide and is based on best practices for similar chemical compounds. Always consult your institution's specific safety and disposal protocols and the most current Safety Data Sheet available. It is the user's responsibility to ensure compliance with all applicable local, state, and federal regulations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemical-label.com [chemical-label.com]
• 3. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling N-(2-Hydroxyethyl)nicotinamide-d4

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of chemical compounds is paramount. This guide provides essential safety and logistical information for N-(2-Hydroxyethyl)nicotinamide-d4, a deuterated derivative of N-(2-Hydroxyethyl)nicotinamide. The following procedures are based on available safety data for the parent compound and related nicotinamide (B372718) derivatives.

Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment (PPE)

PPE Category	Low Risk / Small Volume	Moderate Risk / Small Volume	High Risk / Large Volume or Aerosol Generation
Hand Protection	Nitrile gloves (single use)	Nitrile gloves (double-gloving recommended)	Chemical-resistant gloves (e.g., Butyl rubber)
Eye/Face Protection	Safety glasses with side shields[1][3]	Chemical splash goggles[1][4]	Face shield and chemical splash goggles[1]
Body Protection	Laboratory coat	Laboratory coat	Chemical-resistant apron or suit
Respiratory Protection	Not generally required	Recommended if dust or aerosols may be generated (N95 respirator)[1]	Required (e.g., Powered Air-Purifying Respirator - PAPR)[1]

Operational Plan: Handling and Storage

Engineering Controls:

• Work in a well-ventilated area.[1]

• Use a chemical fume hood for procedures that may generate dust or aerosols.[1]

• Ensure that eyewash stations and safety showers are close to the workstation location.[4]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area by covering surfaces with absorbent, disposable bench paper.

• Weighing: If weighing the solid compound, do so in a chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.[1]

• Dissolving: When preparing solutions, add the solid N-(2-Hydroxyethyl)nicotinamide-d4 to the solvent slowly to avoid splashing.[1]

Storage:

• Keep in a dry, cool, and well-ventilated place.[4]

• Keep container tightly closed.[4]

• Store away from incompatible materials such as oxidizing agents.[4]

• For long-term storage, consider storing the compound as a solid in a sealed vial under an inert atmosphere (e.g., argon or nitrogen) in a desiccator to prevent H-D exchange with atmospheric moisture.[5]

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and unused N-(2-Hydroxyethyl)nicotinamide-d4, should be considered chemical waste.

Waste Collection:

• Collect all solid and liquid waste in clearly labeled, sealed containers.

• Do not mix with other waste streams unless compatibility is confirmed.

Disposal Method:

• Dispose of contents and containers in accordance with local, regional, and national hazardous waste regulations.

• Consult with your institution's environmental health and safety (EHS) department for specific disposal procedures.

• Given the potential value of deuterated material, explore options for recycling or recovery of the deuterated compound if feasible and permitted by your institution. Some suppliers may accept depleted heavy water for return.[6]

Experimental Workflow

The following diagram illustrates the standard workflow for handling N-(2-Hydroxyethyl)nicotinamide-d4 safely.

Caption: Standard workflow for handling N-(2-Hydroxyethyl)nicotinamide-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. redox.com [redox.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]